Gibberellin A37
Description
Structure
2D Structure
3D Structure
Properties
Molecular Formula |
C20H26O5 |
|---|---|
Molecular Weight |
346.4 g/mol |
IUPAC Name |
(1R,2R,5R,8R,9S,10S,11S,17S)-17-hydroxy-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylic acid |
InChI |
InChI=1S/C20H26O5/c1-10-7-20-8-11(10)3-4-12(20)19-6-5-13(21)18(2,17(24)25-9-19)15(19)14(20)16(22)23/h11-15,21H,1,3-9H2,2H3,(H,22,23)/t11-,12+,13+,14-,15-,18-,19-,20+/m1/s1 |
InChI Key |
QYXZQZMPZUEEML-SQLMURCQSA-N |
Isomeric SMILES |
C[C@@]12[C@H](CC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@H](C4)C(=C)C5)C(=O)O)COC2=O)O |
Canonical SMILES |
CC12C(CCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)O)COC2=O)O |
Origin of Product |
United States |
Molecular and Genetic Aspects of Gibberellin A37 Biosynthesis and Metabolism
Elucidation of the Gibberellin Biosynthetic Pathway in Plants
The journey from simple isoprenoid precursors to the complex tetracyclic structure of gibberellins (B7789140) involves a series of enzymatic reactions catalyzed by different classes of enzymes. wikipedia.org The pathway can be broadly divided into three stages based on the enzymes and cellular locations involved. researchgate.netbrazilianjournals.com.br
Early Steps: From Isoprenoid Precursors to ent-Kaurene (B36324)
The initial phase of gibberellin biosynthesis involves the formation of the tetracyclic hydrocarbon intermediate, ent-kaurene, from the universal C20 diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). oup.comnih.govannualreviews.org This part of the pathway takes place within the plastids. nih.govnih.gov
In higher plants, the GGPP used for gibberellin biosynthesis is predominantly synthesized via the methylerythritol phosphate (B84403) (MEP) pathway, which operates in the plastids. wikipedia.orgoup.comnih.gov This pathway utilizes glyceraldehyde-3-phosphate and pyruvate (B1213749) to produce isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP), the basic five-carbon building blocks of all isoprenoids. caister.commdpi.com While the MEP pathway is the primary source, there is evidence of some contribution from the cytosolic mevalonate (B85504) (MVA) pathway to the plastidial isoprenoid pool. oup.comnih.govplos.org The MEP pathway is not only a source of precursors for gibberellins but also for other essential molecules like carotenoids, chlorophylls, and abscisic acid. caister.complos.orgresearchgate.net
The first committed step in gibberellin biosynthesis is the cyclization of the linear GGPP to the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP). researchgate.netdoi.orgoup.com This reaction is catalyzed by the enzyme ent-copalyl diphosphate synthase (CPS), a class II diterpene cyclase. nih.govdoi.org In plants like Arabidopsis thaliana, this enzyme is encoded by a single gene, and its activity is a critical regulatory point in the pathway. nih.govuniprot.org The CPS enzyme is located in the plastids and requires a divalent metal ion, typically Mg2+, as a cofactor. uniprot.orguniprot.org The structure of CPS reveals three domains (α, β, and γ) and a characteristic DXDD motif that is crucial for its catalytic activity. researchgate.netuniprot.org
Following the formation of ent-CPP, the second cyclization step is catalyzed by ent-kaurene synthase (KS), a class I diterpene cyclase. oup.comnih.gov KS converts the bicyclic ent-CPP into the tetracyclic hydrocarbon ent-kaurene. mdpi.comresearchgate.net This reaction involves the removal of the diphosphate group from the substrate. oup.com Similar to CPS, KS is also localized in the plastids. nih.gov In fungi like Gibberella fujikuroi, a single bifunctional enzyme, CPS/KS, carries out both of these cyclization reactions. nih.govuniprot.org However, in higher plants, CPS and KS are distinct monofunctional enzymes. researchgate.netcsic.esnih.gov Null mutations in the genes encoding either CPS or KS in Arabidopsis result in dwarf phenotypes due to gibberellin deficiency, highlighting the essential role of these enzymes. wikipedia.orgnih.gov
Mid-Pathway Oxidations and Transformations (e.g., by Cytochrome P450 Monooxygenases)
After the synthesis of ent-kaurene in the plastids, the pathway continues with a series of oxidative reactions that occur on the outer membrane of the plastid and the endoplasmic reticulum. oup.comnih.gov These reactions are primarily catalyzed by cytochrome P450 monooxygenases (CYPs). csic.esoup.comnih.gov
The first of these oxidative enzymes to act is ent-kaurene oxidase (KO), a multifunctional cytochrome P450 enzyme. oup.comscielo.org.mx KO catalyzes the three-step oxidation of the C-19 methyl group of ent-kaurene to a carboxylic acid, sequentially forming ent-kaurenol, ent-kaurenal, and finally ent-kaurenoic acid. wikipedia.orguniprot.orgresearchgate.net This enzyme is located on the outer membrane of the plastid, which is thought to facilitate access to its plastid-derived substrate, ent-kaurene. nih.govnih.gov In G. fujikuroi, a different P450, designated P450-4, performs this same function. nih.gov The subsequent conversion of ent-kaurenoic acid to GA12 is catalyzed by another P450 enzyme, ent-kaurenoic acid oxidase (KAO), which is located on the endoplasmic reticulum. nih.govoup.comcsic.es
Research Findings on Gibberellin Biosynthesis Enzymes
| Enzyme | Gene (in Arabidopsis) | Location | Substrate | Product | Key Features |
| ent-Copalyl Diphosphate Synthase (CPS) | GA1 | Plastid | Geranylgeranyl diphosphate (GGDP) | ent-Copalyl diphosphate (ent-CPP) | First committed step in GA biosynthesis. researchgate.netoup.com Contains a DXDD motif essential for catalysis. uniprot.org |
| ent-Kaurene Synthase (KS) | GA2 | Plastid | ent-Copalyl diphosphate (ent-CPP) | ent-Kaurene | Second cyclization step. oup.com Null mutants exhibit a dwarf phenotype. wikipedia.org |
| ent-Kaurene Oxidase (KO) | GA3 | Outer Plastid Membrane / ER | ent-Kaurene | ent-Kaurenoic Acid | A multifunctional cytochrome P450 that catalyzes a three-step oxidation. wikipedia.orgoup.comuniprot.org |
ent-Kaurenoic Acid Oxidase (KAO)
ent-Kaurenoic acid oxidase (KAO) is a key cytochrome P450 monooxygenase that plays a crucial role in the gibberellin biosynthetic pathway. nih.gov It is responsible for catalyzing the three-step oxidation of ent-kaurenoic acid to form GA12. nih.gov This process involves the sequential oxidation of C-7 of ent-kaurenoic acid. nih.gov In Arabidopsis thaliana, two genes, KAO1 and KAO2, encode for KAO enzymes, both of which have been shown to catalyze this three-step conversion. nih.gov These enzymes are located in the endoplasmic reticulum. nih.gov
Late-Stage Oxidations and Formation of Bioactive GAs
The later stages of gibberellin biosynthesis are characterized by a series of oxidative reactions catalyzed by soluble 2-oxoglutarate-dependent dioxygenases, which are located in the cytoplasm. nih.gov These reactions are critical for the formation of bioactive GAs and other GA intermediates.
Role of GA 20-Oxidases (GA20ox)
GA 20-oxidases (GA20ox) are multifunctional enzymes that catalyze the sequential oxidation of the C-20 methyl group of C20-GAs, such as GA12 and GA53. researchgate.net This process can lead to the formation of C19-GAs through the removal of the C-20 carbon. researchgate.net The activity of GA20ox is a significant regulatory point in the GA biosynthetic pathway. researchgate.net Overexpression of GA20ox in transgenic plants has been shown to result in a GA-overproduction phenotype, characterized by increased stem elongation and early flowering. researchgate.net
Role of GA 3-Oxidases (GA3ox)
GA 3-oxidases (GA3ox), also known as GA 3β-hydroxylases, catalyze the final step in the biosynthesis of many bioactive gibberellins. nih.gov These enzymes introduce a hydroxyl group at the 3β-position of their C19-GA substrates, such as GA9 and GA20, to produce the highly active GAs, GA4 and GA1, respectively. nih.gov The substrate specificity of GA3ox enzymes can vary, with some showing a preference for non-13-hydroxylated GAs. nih.gov For instance, the GA4 gene in Arabidopsis encodes a GA3ox that has a higher affinity for GA9 than for GA20. nih.gov
Specific Pathways Leading to C19-GAs and Gibberellin A37
This compound is a C20-GA that is hydroxylated at the 3β-position. Its biosynthesis is intricately linked to the activities of both GA 20-oxidases and GA 3-oxidases. One key pathway to GA37 involves the 3β-hydroxylation of GA15. nih.gov Studies with recombinant GA4 protein (a GA3ox) from Arabidopsis thaliana have demonstrated that it can catalyze the conversion of GA15 to GA37. nih.gov
Furthermore, in vitro translation products from pumpkin endosperm have also shown the ability to hydroxylate GA15 at the 3β-position to produce GA37. nih.govpnas.org This indicates that the enzymatic machinery for this conversion exists in various plant tissues. While GA37 itself is a C20-GA, its formation is part of the broader network of reactions that also gives rise to the C19-GAs. The precursor, GA15, is an intermediate in the pathway leading to C19-GAs, being a substrate for GA20-oxidases. researchgate.net Additionally, partial chemical synthesis of GA37 has been achieved from GA13, another C20-GA, highlighting the close structural and biosynthetic relationships among these compounds. rsc.orgscispace.comrsc.org
Biosynthetic Enzymes and Their Genetic Regulation
The biosynthesis of gibberellins is a tightly regulated process, with the expression of the biosynthetic genes being controlled by various developmental and environmental cues.
Gene Families Encoding GA Biosynthetic Enzymes
The enzymes involved in gibberellin biosynthesis are encoded by small to medium-sized gene families. The size and composition of these families can vary between plant species. In Arabidopsis thaliana, the key enzymes of the late-stage pathway are encoded by multiple genes:
| Enzyme Family | Number of Genes in Arabidopsis |
| GA 20-oxidase (GA20ox) | 5 |
| GA 3-oxidase (GA3ox) | 4 |
| ent-Kaurenoic Acid Oxidase (KAO) | 2 |
Table 1: Gene families for key late-stage GA biosynthetic enzymes in Arabidopsis thaliana.
The members of these gene families often exhibit differential expression patterns, suggesting that they may have distinct roles in regulating GA biosynthesis in different tissues and at different developmental stages. For example, in Arabidopsis, AtGA3ox1 and AtGA3ox2 are the primary GA3ox genes involved in vegetative growth. nih.gov
The regulation of these gene families is complex and involves feedback and feed-forward mechanisms. The levels of bioactive GAs can influence the transcription of GA20ox and GA3ox genes, typically through a negative feedback loop where high levels of bioactive GAs repress the expression of these genes. researchgate.net This regulation helps to maintain hormonal homeostasis within the plant.
Transcriptional Regulation of Biosynthetic Genes
The synthesis of gibberellins, including the pathway that produces GA37, is under tight transcriptional control, primarily at the later steps of the pathway. pnas.org The expression of genes encoding key biosynthetic enzymes, such as GA 20-oxidases (GA20ox) and GA 3-oxidases (GA3ox), is a major regulatory point. pnas.orgnih.gov These enzymes catalyze the sequential conversions leading from early C20-GAs like GA12 to various intermediates, and finally to bioactive GAs.
Several factors regulate the transcription of these genes:
Hormonal Crosstalk: The plant hormone auxin has been shown to up-regulate the expression of several GA20ox and GA2ox genes in Arabidopsis. nih.govnih.gov This regulation appears to be a direct effect, independent of protein synthesis, suggesting a rapid mechanism for auxin to influence GA metabolism. nih.govnih.gov This interaction is physiologically significant, as it indicates that changes in GA levels mediate some of auxin's effects on development. nih.gov
Transcription Factors: A number of transcription factors are implicated in controlling GA biosynthetic genes. In tobacco, the bZIP transcription factor RSG (REPRESSION OF SHOOT GROWTH) directly binds to the promoter of the NtGA20ox1 gene to regulate its expression as part of a negative feedback mechanism. tandfonline.com In Arabidopsis, class I TCP transcription factors (TCP14 and TCP15) are required for temperature-induced hypocotyl and petiole growth and directly target the GA20ox1 gene. oup.com
DELLA Proteins: DELLA proteins, which are central repressors of GA signaling, are also involved in the feedback regulation of these genes. tandfonline.comoup.com However, the auxin signaling pathway's regulation of GA biosynthetic genes appears to be independent of the major DELLA proteins, GAI and RGA. nih.gov
This complex transcriptional web ensures that the production of GAs is finely tuned in response to both internal developmental cues and external environmental signals.
Catabolism and Deactivation Pathways of Gibberellins
To maintain appropriate hormonal balance, plants must not only synthesize active gibberellins but also deactivate them. wikipedia.orgbiologynotesonline.com The inactivation of GAs is a crucial process for regulating their concentration in various tissues and at different developmental stages. oup.com Several catabolic pathways exist to convert bioactive GAs and their precursors into inactive forms.
2β-Hydroxylation and Other Inactivation Mechanisms
The most widespread and significant mechanism for gibberellin deactivation in higher plants is 2β-hydroxylation. wikipedia.orgbiologynotesonline.comoup.com This reaction introduces a hydroxyl group at the C-2β position of the GA molecule, rendering it biologically inactive. biologynotesonline.comoup.com This process is irreversible and is considered a primary endpoint for GA catabolism. biologynotesonline.com The importance of this pathway is highlighted by mutants deficient in 2β-hydroxylation, which exhibit phenotypes associated with an over-accumulation of active GAs. biologynotesonline.com
Beyond 2β-hydroxylation, other inactivation mechanisms include:
Further Oxidation: In some species, the 2β-hydroxylated products can be further oxidized at the C-2 position to form 2-ketone compounds, known as GA catabolites. oup.comrsc.org This reaction involves the cleavage of the C-4 to C-10 lactone bridge. rsc.org
Methylation: Enzymes encoded by Gamt1 and gamt2 genes can methylate the C-6 carboxyl group of GAs, which also leads to their inactivation. wikipedia.org
Epoxidation: In rice, a cytochrome P450 mono-oxygenase, encoded by the elongated uppermost internode (eui) gene, deactivates GAs by converting them into 16α,17-epoxides. wikipedia.orgfrontiersin.org
These varied mechanisms provide plants with multiple ways to control and terminate GA signaling precisely.
Role of GA 2-Oxidases (GA2ox) in Deactivation
The key enzymes responsible for 2β-hydroxylation are the GA 2-oxidases (GA2ox). wikipedia.orgfrontiersin.org These enzymes are part of the 2-oxoglutarate-dependent dioxygenase (2-ODD) superfamily. rsc.orgfrontiersin.org The GA2ox gene family is diverse, and its members exhibit specificity in terms of substrate preference, tissue expression, and response to environmental cues. oup.comfrontiersin.org
Based on their primary substrates, GA2ox enzymes are broadly classified into three classes: rsc.orgnih.gov
| GA2ox Class | Primary Substrates | Function | Representative Genes (Arabidopsis) |
| Class I & II | C19-GAs (e.g., GA1, GA4, GA9, GA20) | Inactivation of bioactive GAs and their immediate precursors. rsc.orgnih.gov | AtGA2ox1, AtGA2ox2, AtGA2ox3, AtGA2ox4, AtGA2ox6 |
| Class III | C20-GAs (e.g., GA12, GA15, GA24, GA53) | Regulation of GA biosynthesis by removing early precursors from the pathway. nih.govoup.com | AtGA2ox7, AtGA2ox8, AtGA2ox9, AtGA2ox10 |
Data sourced from multiple studies. rsc.orgnih.govoup.com
As GA37 is a C20-gibberellin, Class III GA 2-oxidases are particularly relevant to its metabolism. These enzymes can 2β-hydroxylate C20-GA precursors, thereby diverting them from the main pathway that leads to the formation of bioactive C19-GAs. nih.govoup.com This action represents a critical control point, preventing an excessive flux of intermediates through the biosynthetic pathway. nih.gov For instance, AtGA2ox7 and AtGA2ox8 have been shown to be active against C20-GAs like GA12 and GA24. nih.govoup.com
Homeostasis and Feedback/Feedforward Regulation of Gibberellin Levels
Plants maintain gibberellin homeostasis—a stable internal concentration of active GAs—through a sophisticated system of feedback and feedforward regulation. oup.comwikipedia.org This system ensures that GA levels are robustly controlled, allowing plants to respond flexibly to developmental and environmental changes. pnas.org
The core of this homeostatic mechanism involves the GA signaling pathway itself:
Negative Feedback: High levels of bioactive GAs lead to the degradation of DELLA proteins. Since DELLA proteins are involved in promoting the transcription of GA biosynthetic genes, their degradation results in the downregulation (repression) of GA20ox and GA3ox gene expression. tandfonline.comoup.com This negative feedback loop reduces the rate of GA synthesis when the active hormone is abundant. wikipedia.org
Feedforward Regulation: Conversely, high levels of bioactive GAs, acting through the degradation of DELLA proteins, lead to the upregulation (activation) of GA2ox gene expression. nih.govwikipedia.org This increases the rate of GA deactivation. This feedforward mechanism works in concert with negative feedback to rapidly reduce the concentration of active GAs. nih.gov
In a GA-deficient environment, the opposite occurs: DELLA proteins accumulate, leading to increased expression of GA20ox and GA3ox genes and decreased expression of GA2ox genes, thereby boosting the levels of active GAs. tandfonline.comwikipedia.org This entire regulatory circuit, which operates through the GA signaling pathway, ensures that the levels of all gibberellins, including the intermediate GA37, are indirectly but effectively controlled. oup.com
Comparative Biosynthesis Across Organisms
Gibberellins are not exclusive to vascular plants; they are also produced by several species of fungi and bacteria, many of which are plant-associated pathogens or symbionts. oup.comresearchgate.net While the GAs produced can be structurally identical to those in plants, the biosynthetic pathways, enzymes, and genetic organization show remarkable differences, suggesting that these capabilities evolved independently in each kingdom. oup.comresearchgate.netrothamsted.ac.uk
Differences in Plant, Fungal (Gibberella fujikuroi), and Bacterial Pathways
The GA biosynthetic pathways in plants, the fungus Gibberella fujikuroi, and bacteria exhibit significant divergence, pointing to a case of convergent evolution. researchgate.netrothamsted.ac.uk
Key differences are summarized below:
| Feature | Plants | Fungi (Gibberella fujikuroi) | Bacteria |
| Gene Organization | Genes are located on multiple chromosomes. wikipedia.org | Genes are clustered together in a single metabolic gene cluster. oup.comresearchgate.net | Genes are typically clustered in an operon. oup.comresearchgate.net |
| Initial Cyclization | Two separate enzymes: ent-copalyl diphosphate synthase (CPS) and ent-kaurene synthase (KS). brazilianjournals.com.br | A single bifunctional enzyme (CPS/KS) performs both steps. oup.combrazilianjournals.com.br | Two separate enzymes (CPS and KS), similar to plants. oup.com |
| Key Enzymes | Utilizes both cytochrome P450s (P450s) and 2-oxoglutarate-dependent dioxygenases (2-ODDs) for oxidation steps. wikipedia.orgrothamsted.ac.uk | Relies heavily on P450s for many oxidation steps that are catalyzed by 2-ODDs in plants (e.g., 3β-hydroxylation). rothamsted.ac.uk | Pathway is associated with a cytochrome P450 (CYP)-rich operon. apsnet.org |
| Evolutionary Origin | Pathway evolved with vascularization, likely for long-distance signaling. brazilianjournals.com.br | Pathway evolved independently from plants. The enzymes, even with similar functions, are unrelated by amino acid sequence. rothamsted.ac.uk | The ent-kaurene synthesis portion may share a common origin with plants, but the overall pathway evolved convergently. oup.com |
| Primary Products | Produces a range of GAs, with GA1 and GA4 being common bioactive forms. wikipedia.org | Produces a large amount of gibberellic acid (GA3), which is used commercially. brazilianjournals.com.br | Pathogenic bacteria often produce bioactive GA4, while symbiotic rhizobia tend to produce the precursor GA9, allowing the host plant to control the final activation step. oup.comapsnet.org |
These profound differences underscore that higher plants and fungi independently evolved their complex biosynthetic pathways to produce gibberellins, likely for distinct functional roles—as endogenous hormones in plants and as virulence or symbiosis factors in microbes. oup.comrothamsted.ac.uk
Convergent Evolution of Gibberellin Production in Different Kingdoms
The production of gibberellins (GAs), a class of diterpenoid hormones crucial for regulating growth and development, is not exclusive to the plant kingdom. nih.gov These compounds are also synthesized by certain species of fungi and bacteria. nih.govrothamsted.ac.ukuchile.cl The discovery of structurally identical gibberellins in such evolutionarily distant organisms initially suggested the possibility of horizontal gene transfer. However, detailed molecular and genetic analyses of the biosynthetic pathways in plants, fungi, and bacteria have revealed profound differences, providing a compelling case for convergent evolution. rothamsted.ac.uknih.gov This independent evolution highlights the significance of gibberellins as powerful signaling molecules, particularly in the context of plant-microbe interactions. asm.orgnih.gov
Distinct Biosynthetic Strategies in Plants and Fungi
Although higher plants and the fungus Gibberella fujikuroi (from which gibberellins were first discovered) can produce structurally identical GAs, the underlying biosynthetic pathways and the enzymes involved are notably different. nih.govrothamsted.ac.ukuchile.cl The identification of nearly all the GA-biosynthesis genes in model organisms like Arabidopsis thaliana and G. fujikuroi has made these comparisons possible. rothamsted.ac.ukuchile.cl In fungi, the genes for GA biosynthesis are organized in a single gene cluster, whereas in plants, they are dispersed across multiple chromosomes. rothamsted.ac.ukwikipedia.org
The enzymatic machinery and the sequence of biochemical reactions also show fundamental divergences. For instance, key oxidative steps are catalyzed by entirely different classes of enzymes in the two kingdoms. rothamsted.ac.ukuchile.cl This indicates that plants and fungi independently evolved their complex pathways to produce these vital compounds. rothamsted.ac.ukuchile.cl
Table 1: Comparison of Gibberellin Biosynthesis in Plants and Fungi
| Feature | Plants (e.g., Arabidopsis thaliana) | Fungi (e.g., Gibberella fujikuroi) |
|---|---|---|
| Gene Organization | Genes are located randomly on multiple chromosomes. wikipedia.org | Genes are organized in a single metabolic gene cluster. rothamsted.ac.uk |
| Key Enzyme Classes | Primarily 2-oxoglutarate-dependent dioxygenases (2-ODDs) and cytochrome P450 monooxygenases (P450s). wikipedia.org | Primarily cytochrome P450 monooxygenases (P450s); some steps use 2-ODDs. rothamsted.ac.uknih.gov |
| 3β-hydroxylation | Usually a final step in the pathway, catalyzed by a 2-ODD (GA3ox). rothamsted.ac.ukuchile.cl | An early step in the pathway, catalyzed by a cytochrome P450 monooxygenase. rothamsted.ac.ukuchile.cl |
| 20-oxidation | Catalyzed by a 2-ODD (GA20ox). rothamsted.ac.uk | Catalyzed by a cytochrome P450. rothamsted.ac.uk |
| Initial Diterpene Synthase | Two separate enzymes: ent-copalyl diphosphate synthase (CPS) and ent-kaurene synthase (KS). wikipedia.org | A single bifunctional enzyme (CPS/KS). wikipedia.org |
A Third Independent Pathway in Bacteria
The story of convergent evolution extends to the bacterial kingdom. Certain plant-associated bacteria, including both symbiotic nitrogen-fixing rhizobia and phytopathogens, have also evolved the capacity to produce gibberellins. nih.govasm.orgnih.gov Functional characterization of a putative GA biosynthetic operon in bacteria like Bradyrhizobium japonicum confirmed that these microbes possess the necessary enzymes to synthesize GAs, specifically GA9. nih.gov
Crucially, the enzymes encoded by the bacterial operon are distinct from those found in both plants and fungi, establishing that bacteria independently evolved a third unique biosynthetic pathway for GA production. nih.gov The genetic material for this pathway is typically organized in an operon, or gene cluster, which appears to have been acquired and modified through horizontal gene transfer among different bacterial lineages. asm.orgnih.gov The scattered distribution and genetic variability of this operon, particularly among rhizobia, suggest that the production of GAs serves varied functions tailored to specific plant-microbe interactions. asm.orgnih.gov The ability to manipulate host plant growth via GA signaling likely provides a significant advantage to these microbes. asm.org
Table 2: Key Features of Convergently Evolved Gibberellin Pathways
| Kingdom | Key Genetic Feature | Primary Enzyme Families Involved in Key Oxidations | Evolutionary Mechanism |
|---|---|---|---|
| Plants | Genes scattered across chromosomes. wikipedia.org | 2-oxoglutarate-dependent dioxygenases (2-ODDs) and Cytochrome P450s (P450s). rothamsted.ac.uk | Independent evolution of a complex pathway. rothamsted.ac.uk |
| Fungi | Genes clustered in a single locus. rothamsted.ac.uk | Primarily Cytochrome P450s (P450s). rothamsted.ac.uk | Independent evolution of a complex pathway. rothamsted.ac.uk |
| Bacteria | Genes organized in an operon. nih.govasm.org | Distinct enzymes, different from plant and fungal homologs. nih.gov | Independent evolution, with subsequent horizontal gene transfer among bacteria. asm.orgnih.gov |
Physiological and Developmental Roles of Gibberellin A37 in Plant Biology
Regulation of Seed Dormancy and Germination
Gibberellins (B7789140) are key hormonal players in the transition from a dormant seed to a growing seedling. numberanalytics.comdergipark.org.tr They act antagonistically to abscisic acid (ABA), a hormone that promotes dormancy. frontiersin.org The balance between GA and ABA levels is a critical determinant of whether a seed remains dormant or germinates. frontiersin.orgseedbiology.de
Breaking Seed Dormancy
Gibberellins are instrumental in breaking seed dormancy, a state of arrested growth that allows seeds to survive unfavorable conditions. wikipedia.orgagriplexindia.comomexcanada.comweebly.com This process is often triggered by environmental cues such as light or cold temperatures. libretexts.orgcsbsju.edu For instance, exposure to cold can increase the production of gibberellins. wikipedia.org In some species, exogenous application of gibberellins can overcome the need for these environmental triggers, promoting germination. libretexts.orgnih.govlibretexts.org The upregulation of GA content, often occurring after events like imbibition (water uptake) and stratification (exposure to cold, moist conditions), is a key step in releasing a seed from dormancy. nih.gov Research on various plant species has demonstrated that treatment with gibberellins can effectively break dormancy and lead to faster and more uniform germination. dergipark.org.trnih.gov
Induction of Hydrolase Synthesis (e.g., α-Amylase) in Aleurone Layer
A critical function of gibberellins during germination is the induction of hydrolytic enzyme synthesis in the aleurone layer, a specialized tissue surrounding the endosperm of cereal grains. savemyexams.comuomustansiriyah.edu.iqagraria.com.br Upon germination, the embryo produces gibberellins which diffuse to the aleurone cells. savemyexams.comuomustansiriyah.edu.iq This triggers the synthesis and secretion of enzymes like α-amylase. wikipedia.orgagraria.com.brdoubtnut.com α-amylase then breaks down the starch stored in the endosperm into simple sugars, such as glucose. wikipedia.orguomustansiriyah.edu.iq These sugars provide the necessary energy and building blocks for the growing embryo until it can produce its own food through photosynthesis. wikipedia.orguomustansiriyah.edu.iq Studies have shown that gibberellins stimulate the transcription of the gene encoding for the α-amylase enzyme. wikipedia.orgcsbsju.edu
| Enzyme | Role in Germination | Inducing Factor |
| α-Amylase | Hydrolyzes starch into simple sugars (e.g., glucose) | Gibberellin |
| Protease | Breaks down stored proteins | Gibberellin |
| Ribonuclease | Degrades RNA | Gibberellin doubtnut.com |
| α-1,3-Glucanase | Breaks down glucans in cell walls | Gibberellin doubtnut.com |
Modulation of Stem Elongation and Plant Architecture
Promotion of Cell Elongation and Division
Gibberellins promote stem elongation primarily through two mechanisms: stimulating cell elongation and promoting cell division. doubtnut.combyjus.comcanna-uk.com They induce the production of enzymes that loosen the cell wall, allowing cells to expand. agriplexindia.comomexcanada.com This, coupled with an increase in cell division, leads to the significant increase in stem length observed in response to gibberellins. wikipedia.orgcanna-uk.com This hormonal action is crucial for a plant's ability to grow towards light and compete for resources.
Overcoming Genetic Dwarfism in Model Plants
One of the most striking effects of gibberellins is their ability to reverse genetic dwarfism in certain plants. libretexts.org Dwarf varieties of plants often have mutations in their gibberellin synthesis or signaling pathways, leading to reduced production of or response to active gibberellins. nih.govfrontiersin.org Application of exogenous gibberellins can often restore normal stem elongation in these dwarf mutants, demonstrating the critical role of these hormones in determining plant height. nih.govlibretexts.org This effect has been instrumental in understanding the gibberellin biosynthetic pathway and its genetic control. The "green revolution" in the 20th century, which saw significant increases in crop yields, was partly based on the development of semi-dwarf varieties of cereals that were less prone to lodging (bending over). wikipedia.org These varieties often have altered gibberellin metabolism. frontiersin.org
Influence on Flowering Time and Reproductive Development
Gibberellins play a significant role in the transition from vegetative growth to the reproductive phase in many plant species. agraria.com.brdoubtnut.comscielo.brplantcelltechnology.com They are involved in the induction of flowering, particularly in long-day plants and those that require a cold period (vernalization) to flower. csbsju.edu In some cases, the application of gibberellins can substitute for these environmental cues, inducing flowering under non-inductive conditions. csbsju.edu
Involvement in Root Growth and Development
Gibberellins are a class of phytohormones that play a critical role in regulating various aspects of plant growth, and their influence extends to the complex processes governing root system architecture. While early investigations produced some ambiguous results, there is now substantial evidence confirming that gibberellin signaling is essential for the normal growth and development of roots. rothamsted.ac.uk The primary functions of gibberellins in roots include promoting cell division within the apical meristem and facilitating cell expansion in the elongation zone, which together drive root extension. rothamsted.ac.uknih.gov
Roots are capable of autonomous gibberellin biosynthesis, with the synthesis occurring directly in the growing tip. rothamsted.ac.uknih.gov The endodermis, in particular, has been identified as a major site for both gibberellin synthesis and signaling, playing a crucial role in regulating the growth of the entire organ. nih.govnih.govresearchgate.net The molecular mechanism of gibberellin action involves the degradation of DELLA proteins, which are nuclear repressors that inhibit plant growth. nih.govfrontiersin.orgnih.gov By promoting the removal of these repressors, gibberellins effectively stimulate cell proliferation and elongation. frontiersin.orgnih.gov
Gibberellin A37 (GA37) is a specific C20-gibberellin, classified as a gibberellin monocarboxylic acid and a lactone. ebi.ac.uk It is a known metabolite in the gibberellin biosynthesis pathway in plants. nih.govresearchgate.net For instance, research has documented the conversion of Gibberellin A36 into this compound in Cucurbita maxima. nih.gov While extensive research has detailed the overarching role of the gibberellin family and specific bioactive forms like GA1 and GA4 in root development, studies focusing explicitly on the direct physiological role of this compound in root growth are less common. Its position as an intermediate in the biosynthetic pathway suggests it is a component of the metabolic grid that ultimately produces the bioactive gibberellins responsible for modulating root architecture. The presence of GA37 has been noted in the roots of various plants, including chicory and different radish varieties. hmdb.ca
Detailed Research Findings
The table below summarizes key research findings regarding the role of gibberellins in root development, providing context for the involvement of specific gibberellins like GA37.
| Organism | Key Finding | Implication for Root Development | Reference |
|---|---|---|---|
| Arabidopsis thaliana | Gibberellin signaling is necessary for root extension by determining the rate of cell division in the meristem and cell expansion in the elongation zone. | Demonstrates the fundamental requirement of GAs for primary root growth. | rothamsted.ac.uk |
| Arabidopsis thaliana | The endodermis is a major site of GA biosynthesis and is the primary GA-responsive tissue regulating root growth. | Highlights a specific tissue where GA signaling is critical for controlling overall root elongation. | nih.govnih.gov |
| Arabidopsis thaliana | Targeted expression of a non-degradable DELLA protein (gai) in the endodermis was sufficient to retard root growth and disrupt cell proliferation. | Confirms that the removal of DELLA proteins in the endodermis is a key mechanism for GA-promoted root growth. | nih.govnih.gov |
| Arabidopsis thaliana | Potassium deprivation inhibits lateral root growth through the GA signaling pathway, leading to the accumulation of DELLA proteins. | Links nutrient stress to the GA pathway in the regulation of lateral root development. | nih.gov |
| Cucurbita maxima | Demonstrated the enzymatic conversion of Gibberellin A36 to this compound. | Establishes GA37 as a metabolite within the gibberellin biosynthesis pathway in plants. | nih.gov |
Molecular Mechanisms of Gibberellin A37 Action and Signal Transduction
Gibberellin Perception and Nuclear Receptor Binding (GID1 Proteins)
The perception of gibberellins (B7789140) occurs within the cell nucleus and is mediated by the GIBBERELLIN INSENSITIVE DWARF1 (GID1) family of soluble receptor proteins. nih.govwikipedia.org These proteins possess a high affinity for bioactive GAs. nih.govwikipedia.org The binding of a GA molecule, such as Gibberellin A37, to the GID1 receptor is the initial and critical step in the signal transduction pathway. wikipedia.orgnumberanalytics.com This interaction takes place in a specific binding pocket within the GID1 protein. wikipedia.org
In Arabidopsis thaliana, there are three orthologs of GID1: GID1a, GID1b, and GID1c, which exhibit some functional redundancy but also have specialized roles. nih.govbiorxiv.org For instance, spatial expression analysis in pistils suggests that specific GID1 and DELLA protein combinations interact to trigger the GA response in different tissues, with GID1A-RGA and GID1A-GAI interactions being prominent in the valve and ovules. nih.gov
The binding of a gibberellin molecule to the GID1 receptor induces a significant conformational change in the receptor protein. nih.govnih.gov A flexible N-terminal extension of the GID1 protein acts as a "lid" that closes over the GA-binding pocket upon hormone binding. nih.govpnas.org This lid closure is a crucial event, as it creates a new surface on the GID1 receptor that is necessary for the subsequent interaction with DELLA proteins. nih.govwikipedia.org This allosteric change effectively transforms the GID1 receptor into a state that can recognize and bind its downstream targets. nih.gov
DELLA Proteins as Central Repressors of Gibberellin Signaling
DELLA proteins are a family of nuclear-localized transcriptional regulators that act as the master repressors of GA signaling. numberanalytics.comresearchgate.netnotulaebotanicae.ro These proteins belong to the GRAS family of plant-specific proteins, named after the founding members: GIBBERELLIN INSENSITIVE (GAI), REPRESSOR OF ga1-3 (RGA), and SCARECROW (SCR). researchgate.netnih.gov In the absence of gibberellins, DELLA proteins actively restrain plant growth and development by interacting with and inhibiting the activity of various transcription factors. wikipedia.orgresearchgate.net
The number of DELLA genes varies between plant species. For example, Arabidopsis thaliana has five DELLA proteins (GAI, RGA, RGL1, RGL2, and RGL3), while rice possesses only one, called SLENDER1 (SLR1). tandfonline.comnih.gov These proteins, despite some functional overlap, can have distinct roles in regulating different aspects of plant development. tandfonline.com
DELLA proteins are characterized by a conserved N-terminal DELLA domain, which contains the eponymous five amino acid motif (Asp-Glu-Leu-Leu-Ala). nih.govmdpi.com This domain is critical for their role in GA signaling. nih.gov In addition to the DELLA domain, they possess a C-terminal GRAS domain, which is a common feature of the GRAS protein family and is involved in protein-protein interactions and nuclear localization. mdpi.comcsic.es The GRAS domain itself contains several conserved motifs, including NLS (Nuclear Localization Signal), LXXLL, VHIID, SH2, and SAW motifs, which contribute to the protein's function as a transcriptional regulator. mdpi.com While DELLA proteins can act as transcriptional coactivators, they lack a recognizable DNA binding motif themselves, suggesting they are recruited to chromatin through interactions with other DNA-binding proteins. csic.esnih.gov
The primary mechanism by which gibberellins promote growth is by triggering the degradation of DELLA proteins. biologists.comwikipedia.org This process is initiated when the GA-bound GID1 receptor interacts with a DELLA protein, forming a stable GA-GID1-DELLA ternary complex. nih.govwikipedia.org The formation of this complex is thought to induce a conformational change in the DELLA protein, which then marks it for ubiquitination. biologists.comnih.gov
The ubiquitination of DELLA proteins is carried out by an SCF E3 ubiquitin ligase complex. researchgate.netnih.gov The F-box protein component of this complex, known as SLEEPY1 (SLY1) in Arabidopsis and GIBBERELLIN INSENSITIVE DWARF2 (GID2) in rice, specifically recognizes the DELLA protein within the GA-GID1-DELLA complex. biologists.comtandfonline.comcuni.cz The SCFSLY1/GID2 complex then catalyzes the attachment of multiple ubiquitin molecules to the DELLA protein. biologists.combiorxiv.org This polyubiquitination targets the DELLA protein for degradation by the 26S proteasome, a large protein complex responsible for degrading unwanted proteins in the cell. biologists.comwikipedia.org The removal of DELLA proteins relieves the repression on growth-promoting genes, allowing for the physiological responses associated with gibberellins. biologists.comnumberanalytics.com
Downstream Signaling Cascades and Transcriptional Reprogramming
The degradation of DELLA proteins unleashes a cascade of transcriptional changes that drive gibberellin-responsive growth and development. researchgate.netcsic.es By removing the repressive influence of DELLAs, transcription factors that were previously inhibited are now free to regulate the expression of their target genes. wikipedia.orgresearchgate.net
DELLA proteins exert their repressive effects primarily through physical interactions with a wide array of transcription factors and other transcriptional regulators. csic.esnih.gov These interactions can occur through several mechanisms. One well-documented mechanism is "protein sequestration," where DELLA proteins bind to transcription factors and prevent them from binding to their target DNA sequences, thereby inhibiting their transcriptional activity. wur.nlresearchgate.net
However, DELLAs can also act as transcriptional coactivators. nih.govwur.nl In this role, they are recruited to the chromatin by DNA-binding transcription factors and can enhance the transcription of certain genes. wur.nlresearchgate.net For example, some members of the INDETERMINATE DOMAIN (IDD) family of transcription factors have been shown to interact with both DELLA proteins and DNA, suggesting they can act as intermediates to bring DELLAs to specific gene promoters. nih.gov Furthermore, DELLA proteins can recruit the Mediator complex, a large coactivator complex, to facilitate transcription. wur.nlresearchgate.net This dual functionality as both a repressor and a coactivator highlights the complexity of DELLA-mediated gene regulation and allows for a nuanced response to gibberellin signals. csic.esnih.gov
Modulation of Gene Expression Profiles and Target Genes
Gibberellins, including GA37, exert their effects primarily by altering gene transcription. libretexts.org The signaling pathway is initiated when a gibberellin molecule enters a cell and binds to its soluble receptor protein, GIBBERELLIN INSENSITIVE DWARF1 (GID1). libretexts.org This binding event induces a conformational change in the GID1 receptor, enabling it to interact with DELLA proteins. libretexts.orgwikipedia.org DELLA proteins are nuclear repressors that, in the absence of gibberellins, bind to and inactivate transcription factors responsible for gibberellin-responsive gene expression. libretexts.orgcsic.es
The formation of the GA-GID1-DELLA complex targets the DELLA proteins for ubiquitination by an SCF E3 ubiquitin ligase complex (composed of Skp1, Cullin, and an F-box protein such as SLY1 in Arabidopsis or GID2 in rice). wikipedia.orgmdpi.com This ubiquitination marks the DELLA proteins for degradation by the 26S proteasome. libretexts.orgwikipedia.orgmdpi.com The destruction of DELLA proteins liberates the previously sequestered transcription factors, allowing them to bind to the promoter regions of target genes and initiate transcription. libretexts.org This "repression of a repressor" model is a key feature of gibberellin signaling. libretexts.orgwikipedia.org
Research has identified several downstream target genes regulated by this pathway. For instance, in loquat, the application of GA3, a related gibberellin, led to the differential expression of numerous genes. frontiersin.org Genes potentially involved in promoting flower development, such as homologs of EjWRKY75, EjFT, EjSOC1, EjAGL24, EjSPL, EjLFY, EjFUL, and EjAP1, were identified as being regulated by the GA signal. frontiersin.org Conversely, genes that may negatively regulate flowering, including homologs of EjDELLA, EjMYC3, EjWRKY12, and EjWRKY13, were also affected. frontiersin.org In wheat, specific TaTALE genes containing gibberellin-responsive cis-regulatory elements (GARE) have been shown to interact with this compound, suggesting their role in GA metabolism and signaling. mdpi.com Furthermore, studies in maize have indicated that the ZmGATA37 gene is significantly regulated in response to various stresses, highlighting the integration of GA signaling with environmental response pathways. researchgate.net
Table 1: Examples of Genes Modulated by Gibberellin Signaling
| Gene/Gene Family | Organism | Putative Function in GA Response | Reference |
| EjWRKY75, EjFT, EjSOC1, etc. | Loquat | Positive regulation of flower development | frontiersin.org |
| EjDELLA, EjMYC3, EjWRKY12, etc. | Loquat | Negative regulation of flower development | frontiersin.org |
| TaTALE genes | Wheat | Interaction with GA37, role in GA metabolism and signaling | mdpi.com |
| ZmGATA37 | Maize | Response to abiotic and biotic stresses | researchgate.net |
| PIF3/4 | Arabidopsis | Gibberellin-dependent transcription factor | libretexts.org |
| GA20ox, GA3ox | Various | GA biosynthesis, feedback-regulated | biologists.comnih.gov |
| GA2ox | Various | GA catabolism, feed-forward regulated | biologists.comnih.gov |
Role of DELLA in Regulating Microtubule Assembly and Cell Expansion
Beyond their role as transcriptional repressors, DELLA proteins have a fascinating and direct impact on the physical architecture of the cell, specifically by regulating microtubule assembly and, consequently, cell expansion. csic.es Microtubules are essential components of the cytoskeleton that dictate the direction of cell growth. nih.gov
In the absence of gibberellins, DELLA proteins accumulate and can interact with the prefoldin complex, a group of molecular chaperones necessary for the proper folding of α- and β-tubulin subunits into functional dimers. nih.govwustl.edu This interaction appears to sequester the prefoldin complex in the nucleus, thereby limiting the availability of tubulin dimers in the cytoplasm. wustl.edu This reduction in available tubulin subunits disrupts the normal organization of cortical microtubules. nih.govwustl.edu
The proper alignment of cortical microtubules is crucial for guiding the deposition of cellulose (B213188) microfibrils in the cell wall, which in turn determines the axis of cell elongation. oup.com When microtubule organization is disrupted by high levels of DELLA proteins, cell expansion becomes less directional or anisotropic. frontiersin.orguantwerpen.be
The application of gibberellin leads to the degradation of DELLA proteins. wikipedia.org This releases the prefoldin complex, allowing it to move to the cytoplasm and facilitate the assembly of tubulin dimers. wustl.edu The increased availability of tubulin promotes the formation of organized, transverse cortical microtubule arrays, which directs the synthesis of cellulose microfibrils and promotes anisotropic cell expansion, leading to cell elongation. wustl.eduuantwerpen.be
Research in maize has shown that gibberellin increases the degree of growth anisotropy by specifically stimulating longitudinal growth rates. frontiersin.orguantwerpen.be Conversely, a deficiency in gibberellin leads to reduced cell elongation and can cause lateral cell expansion. oup.comfrontiersin.org This demonstrates that the DELLA-mediated regulation of microtubule organization is a key mechanism through which gibberellins control the shape and size of plant cells and organs. nih.govwustl.edu
Gibberellin Transport Mechanisms and Spatial Regulation of Activity
The synthesis and degradation of gibberellins occur in specific tissues, necessitating efficient transport systems to deliver the hormone to target cells and organs, thereby spatially regulating its activity.
Non-Polar Transport in Phloem and Xylem
Unlike auxin, which is characterized by its polar transport, the movement of gibberellins within the plant is generally considered non-polar. gcwgandhinagar.comdoubtnut.com Gibberellins are transported throughout the plant via the vascular system, primarily in the phloem, alongside sugars and other photoassimilates. gcwgandhinagar.comuomustansiriyah.edu.iqbohrium.com This movement is symplastic, occurring through the interconnected cytoplasm of cells via plasmodesmata. bohrium.comoup.com
In addition to phloem transport, gibberellins are also found in the xylem. gcwgandhinagar.comdoubtnut.com This is thought to be due to lateral movement between the phloem and xylem, allowing for widespread distribution throughout the plant. gcwgandhinagar.comdoubtnut.com This non-polar, long-distance transport is crucial for delivering gibberellins from their sites of synthesis, such as young leaves and roots, to distant organs where they regulate developmental processes like stem elongation and flowering. gcwgandhinagar.combohrium.com
Role of Transporter Proteins and Their Physiological Function
While long-distance transport occurs through the vascular tissues, the movement of gibberellins into and out of individual cells is facilitated by specific transporter proteins. mdpi.comresearchgate.net Although no specific GA efflux carriers have been definitively identified, several influx transporters have been characterized. mdpi.com
Recent research has identified proteins from the NRT1/PTR FAMILY (NPF) and the SWEET family as potential gibberellin transporters in Arabidopsis. researchgate.netoup.com These transporters exhibit complex specialization and some functional redundancy. researchgate.net For example, certain NPF proteins have been shown to import gibberellins when expressed in heterologous systems like yeast or Xenopus oocytes. researchgate.net The ability of these transporters to move gibberellins across cell membranes is fundamental for establishing the precise concentration gradients required for developmental regulation at the cellular and tissue levels. researchgate.net For instance, the regulated import of gibberellins into specific cells of the cambium is critical for balancing the production of xylem and phloem. biorxiv.orgnih.govoup.com The identification and characterization of these transporters are key to fully understanding how the spatial distribution and activity of this compound and other gibberellins are finely controlled within the plant. researchgate.net
Interactions of Gibberellin A37 with Other Phytohormone Pathways
Crosstalk with Auxins (Indole-3-Acetic Acid - IAA)
Reciprocal Regulation of Biosynthesis and Signaling
The interplay between gibberellins (B7789140) and auxins involves a sophisticated feedback loop where each hormone can influence the synthesis and signaling of the other. nih.gov Auxin has been shown to positively regulate the biosynthesis of gibberellins. nih.govusp.br Specifically, auxin can induce the expression of genes encoding key enzymes in the gibberellin biosynthetic pathway, such as GA20-oxidase and GA3-oxidase. mdpi.comnih.gov This induction leads to an increase in the levels of bioactive gibberellins. The regulation of GA biosynthesis by auxin is mediated through the degradation of Aux/IAA proteins, which are repressors of auxin signaling, and the subsequent activation of AUXIN RESPONSE FACTORs (ARFs). nih.govplantae.org For instance, ARF7 has been identified as a key transcription factor in this process. nih.govplantae.org
Conversely, gibberellins can modulate auxin signaling. One of the key mechanisms involves the DELLA proteins, which are central repressors of gibberellin signaling. nih.gov In the presence of gibberellins, DELLA proteins are degraded, which in turn can affect auxin responses. nih.gov For example, in roots, the degradation of the DELLA protein RGA (REPRESSOR OF ga1-3) in response to gibberellin requires auxin and is necessary for GA-induced root elongation. nih.gov This suggests that DELLA proteins act as a point of integration for both gibberellin and auxin signals. nih.gov Furthermore, gibberellins can influence the expression of auxin transporter genes, such as the PIN-FORMED (PIN) family, thereby affecting auxin distribution within the plant. mdpi.com
The following table summarizes the key molecular players involved in the reciprocal regulation of gibberellin and auxin pathways.
| Regulatory Element | Role in Crosstalk | Interacting Partner(s) | Outcome of Interaction |
| Auxin (IAA) | Induces GA biosynthesis | GA20ox, GA3ox gene promoters | Increased levels of bioactive GAs |
| AUXIN RESPONSE FACTOR 7 (ARF7) | Transcription factor activating GA biosynthesis genes | Promoters of GA biosynthesis genes | Enhanced GA production |
| Aux/IAA Proteins | Repressors of auxin signaling | ARF transcription factors | Degradation by auxin releases ARF activity |
| Gibberellins (GAs) | Promote degradation of DELLA proteins | DELLA proteins | Release of repression on growth and development |
| DELLA Proteins | Repressors of GA signaling, integrate GA and auxin signals | ARF7, other transcription factors | Repress growth; degradation promotes growth |
| PIN-FORMED (PIN) Proteins | Auxin efflux carriers | - | GA can modulate their expression, affecting auxin transport |
Synergistic Effects on Growth and Development
The coordinated action of gibberellins and auxins results in synergistic effects on various aspects of plant growth and development. mdpi.comresearchgate.netnih.gov This synergy is particularly evident in processes like stem elongation, fruit development, and cambial activity. plantae.orgnih.govoup.com
In stem elongation, both hormones are required for promoting cell expansion. nih.gov Studies have shown that the application of both gibberellin and auxin leads to a greater growth response than the application of either hormone alone. nih.gov This synergistic interaction is thought to be a result of their combined influence on cell wall properties and gene expression related to growth. researchgate.net For instance, gibberellins may enhance the sensitivity of tissues to auxin, leading to a more robust growth response. nih.gov
Fruit initiation and development are also tightly regulated by the interplay between gibberellins and auxins. oup.com In tomato, for example, both hormones are essential for fruit set, and their simultaneous application can induce the development of seedless fruits (parthenocarpy). oup.com The GA-signaling repressor SlDELLA and the auxin-signaling components SlIAA9 and SlARF7 are key mediators in this process, highlighting the direct crosstalk between the two pathways. oup.com
Recent research in poplar has revealed that the interaction between gibberellin and auxin signaling components is crucial for regulating cambial activity, which is responsible for wood formation. plantae.org The auxin response factor ARF7 acts as a central hub, integrating signals from both pathways by interacting with both Aux/IAA and DELLA proteins. plantae.org The presence of both hormones leads to the degradation of their respective repressors, allowing ARF7 to activate downstream target genes like WOX4 (a key regulator of the cambium) and PIN1. plantae.org This complex provides a molecular basis for the combinatorial regulation of wood production by auxin and gibberellin. plantae.org
Antagonistic Interactions with Abscisic Acid (ABA)
Gibberellins and Abscisic Acid (ABA) are classic antagonists in plant physiology, exerting opposing effects on numerous developmental processes. nih.govfrontiersin.orgfrontiersin.org This antagonism is fundamental to the regulation of the plant life cycle, particularly the transition between dormancy and growth. nih.govfrontiersin.orgfrontiersin.orgfrontiersin.org
Regulation of Seed Dormancy and Germination
The balance between ABA and gibberellin is a critical determinant of seed dormancy and germination. nih.govfrontiersin.orgfrontiersin.orgfrontiersin.orgdoubtnut.com Generally, ABA promotes the induction and maintenance of seed dormancy, while gibberellins promote germination. frontiersin.orgdoubtnut.comnih.gov A high ABA/GA ratio is associated with a dormant state, whereas a low ratio favors the breaking of dormancy and subsequent germination. researchgate.net
During seed maturation, ABA levels are typically high, contributing to the establishment of dormancy and the accumulation of storage reserves. frontiersin.org Conversely, upon receiving appropriate environmental cues for germination, such as light or cold stratification, the levels of bioactive gibberellins increase while ABA levels decrease. nih.govwikipedia.org Gibberellins stimulate the synthesis of hydrolytic enzymes, such as α-amylase, which break down stored food reserves in the endosperm to provide energy for the growing embryo. doubtnut.comwikipedia.org ABA, on the other hand, inhibits this process. doubtnut.com
Several molecular components mediate this antagonistic relationship. For example, the transcription factor ABA-INSENSITIVE4 (ABI4) enhances ABA signaling and promotes dormancy by increasing ABA biosynthesis and decreasing GA biosynthesis. nih.govfrontiersin.org
Reciprocal Modulation of Biosynthesis
The antagonistic relationship between gibberellins and ABA extends to the mutual regulation of their metabolic pathways. frontiersin.orgcsic.es ABA can influence gibberellin biosynthesis and catabolism, and vice versa. csic.es
ABA has been shown to upregulate the expression of genes encoding GA 2-oxidases (GA2ox), enzymes that deactivate bioactive gibberellins. frontiersin.org For instance, the transcription factor ABI4, which is induced by ABA, can directly activate the expression of GA2ox7, leading to reduced levels of active gibberellins and reinforcing dormancy. csic.es Additionally, ABA can inhibit the expression of GA biosynthesis genes like GA20-oxidase and GA3-oxidase. frontiersin.org
Conversely, gibberellins can negatively impact ABA accumulation. nih.gov In sweet cherry, for example, the application of gibberellic acid (GA3) delays the accumulation of ABA at the onset of fruit ripening. nih.gov This suggests that gibberellins can repress ABA biosynthesis or promote its degradation. nih.gov The transcription factor MYB96 provides another example of this reciprocal control; it directly activates ABA biosynthetic genes (NCED2, NCED6) while repressing GA biosynthetic genes (GA3ox1, GA20ox1) to regulate seed dormancy. frontiersin.org
This reciprocal control of biosynthesis ensures a fine-tuned balance between the two hormones, allowing the plant to make critical developmental decisions in response to both internal and external signals.
Interactions with Ethylene (B1197577)
The interaction between gibberellins and the gaseous hormone ethylene is complex, exhibiting both antagonistic and synergistic relationships depending on the specific developmental process and environmental context. nih.govcsic.es
In many instances, ethylene and gibberellins act antagonistically. mdpi.comcsic.es For example, ethylene often inhibits stem elongation, a process strongly promoted by gibberellins. numberanalytics.com This inhibitory effect of ethylene on growth can be mediated through the stabilization of DELLA proteins, the key repressors of gibberellin signaling. nih.gov By preventing the degradation of DELLAs, ethylene effectively dampens the gibberellin response pathway. nih.gov Furthermore, ethylene can negatively modulate the expression of gibberellin biosynthesis genes, thereby reducing the levels of active gibberellins. csic.esnih.gov
However, there are also developmental processes where gibberellins and ethylene act synergistically. nih.gov For instance, during the submergence of deepwater rice, an increase in ethylene synthesis triggers an increase in gibberellin production, leading to rapid internode elongation that allows the plant to reach the water surface. nih.gov In dark-grown seedlings, gibberellins can promote ethylene responses such as the formation of the apical hook. nih.gov Gibberellins can also enhance ethylene biosynthesis by activating the expression of genes encoding ACC synthase, a key enzyme in the ethylene production pathway. mdpi.com
The nature of the interaction—whether antagonistic or synergistic—is highly dependent on the tissue, developmental stage, and environmental conditions, highlighting the intricate and context-dependent nature of hormonal crosstalk in plants. nih.govnih.govindexcopernicus.comuu.nl
Antagonistic Effects on Root Growth
The relationship between gibberellins and auxin in regulating root architecture is multifaceted, often exhibiting antagonism. While auxin is a primary promoter of lateral and adventitious root formation, gibberellins can exert an inhibitory influence on these processes. mdpi.comijarbs.com In Arabidopsis, GAs have been shown to be necessary for the proper function of PIN-FORMED (PIN) protein auxin transporters. mdpi.com However, evidence also suggests that in the absence of gibberellins, DELLA proteins—key repressors of GA signaling—reduce the levels of PIN proteins at the cell membrane, thereby diminishing auxin transport and, consequently, auxin-driven root development. wikipedia.org
Conversely, gibberellin-induced primary root elongation has been shown to depend on auxin. nih.gov This stimulation of root elongation by GA requires auxin signaling, as demonstrated by the suppression of GA effects when auxin transport or signaling is impaired. nih.gov Recent findings indicate that the auxin signaling pathway directly influences the expression of GIBBERELLIN 2-OXIDASES (GA2ox), which are crucial enzymes for deactivating gibberellins in the root's elongation zone. biorxiv.org This mechanism represents a key point of crosstalk, where auxin modulates local gibberellin levels to control root growth. biorxiv.org
Effects on Flowering and Developmental Processes
Gibberellins are well-established promoters of flowering and stem elongation. gcwgandhinagar.comomexcanada.com This function is often coordinated synergistically with auxin. Auxin can positively regulate the biosynthesis of gibberellins by activating genes such as GA3ox and GA20ox, which are involved in producing active GAs, while deactivating GA-inactivating genes like GA2ox. nih.govmdpi.com This positive regulation of GA levels by auxin has been observed in various species and developmental contexts, including stem elongation and fruit development. mdpi.comwikipedia.org
The interaction is reciprocal; gibberellins modulate the expression of auxin-related genes, including certain Auxin Response Factors (ARFs). mdpi.com This interplay is crucial for developmental processes such as the formation of the apical hook in seedlings and xylogenesis (wood formation). mdpi.com In some species, however, the interaction can be inhibitory depending on the developmental stage; for example, in grapevines, GA is initially promotive for flowering but can become inhibitory later when cytokinins become dominant in the process. ipps.org
Interplay with Cytokinins
Antagonistic Effects on Shoot and Root Elongation
The interaction between gibberellins and cytokinins is predominantly antagonistic, particularly concerning cell elongation and differentiation. nih.govcapes.gov.br Gibberellins are strong promoters of stem and root elongation, whereas cytokinins often inhibit elongation and instead promote radial or swelling growth in tissues. nih.govlscollege.ac.in This antagonistic relationship is fundamental to balancing cell division and cell differentiation. A high cytokinin-to-gibberellin ratio is associated with promoting cell division, while a low ratio favors cell elongation and differentiation. scielo.br
This mutual antagonism occurs at the levels of both biosynthesis and signal transduction. nih.gov Studies in various plants, including tomato and soybean, have demonstrated that cytokinins can inhibit the production of GAs and promote their deactivation. nih.govcapes.gov.brscielo.br Conversely, gibberellins can inhibit cytokinin responses. nih.gov For instance, GA can suppress cytokinin responses via the SPINDLY (SPY) protein in Arabidopsis, which acts as a repressor of GA signaling but a positive regulator of cytokinin signaling. nih.gov This negative feedback regulation ensures a precise balance between these two hormones during plant development. scielo.br
Synergy and Antagonism with Brassinosteroids (BRs)
Cooperative Roles in Cell Elongation
The molecular basis for this synergy lies in the direct interaction between their core signaling components. tandfonline.com DELLA proteins, the repressors of GA signaling, physically interact with and inhibit BRASSINAZOLE-RESISTANT 1 (BZR1), a primary transcription factor in the BR pathway. scispace.compnas.org When GA levels are high, DELLA proteins are degraded, which liberates BZR1 to regulate its target genes and promote growth. scispace.comtandfonline.com This mechanism places GA signaling as a modulator that enhances BR-potentiated growth. scispace.com Furthermore, BRs can influence GA levels by regulating the expression of GA metabolic genes, demonstrating a multifaceted and cooperative interplay. mdpi.comnih.gov Under physiological conditions, BRs can promote the accumulation of active GAs, but at high concentrations, they may induce GA inactivation as a feedback mechanism. mdpi.comnih.gov
Modulation by Jasmonates and Salicylic (B10762653) Acid
The interaction of gibberellins with the defense-related hormones jasmonic acid (JA) and salicylic acid (SA) is crucial for balancing the trade-offs between plant growth and defense. frontiersin.orgmdpi.com
The crosstalk between GA and JA is complex. It is often antagonistic, as GA promotes growth while JA typically mediates defense responses, often at the expense of growth. frontiersin.orgmdpi.com This antagonism is mediated by direct interactions between DELLA proteins and JAZ (JASMONATE ZIM-DOMAIN) proteins, which are the key repressors in the GA and JA signaling pathways, respectively. mdpi.com However, under specific circumstances, GA and JA can act synergistically. A notable example is in the induction of trichomes (leaf hairs) in Arabidopsis, where the combined action of both hormones results in a stronger response than either hormone alone. nih.govoup.comresearchgate.net
The relationship between gibberellins and salicylic acid is largely antagonistic. nih.govtandfonline.com SA, a key hormone in the defense against biotrophic pathogens, has been shown to negatively regulate GA signaling. frontiersin.org Conversely, GAs can attenuate JA-induced defense gene expression, and there is evidence that GAs can modulate SA biosynthesis during plant-pathogen interactions. tandfonline.comfrontiersin.org This negative crosstalk allows the plant to prioritize either growth or defense depending on environmental cues and internal signals. nih.govcore.ac.uk
Data Tables
Summary of Hormonal Interactions with the Gibberellin Pathway
| Interacting Hormone | Type of Interaction with Gibberellin (GA) Pathway | Key Physiological Outcome(s) |
| Auxin | Antagonistic / Synergistic | Antagonistic: Inhibition of lateral root formation. mdpi.comwikipedia.orgSynergistic: Promotion of stem elongation, flowering, and fruit development. nih.govwikipedia.org |
| Cytokinin | Antagonistic | Inhibition of shoot and root elongation; balancing cell division vs. differentiation. nih.govcapes.gov.brscielo.br |
| Brassinosteroids | Synergistic / Cooperative | Strong promotion of cell elongation and overall plant height. frontiersin.orgscispace.compnas.org |
| Jasmonic Acid | Antagonistic / Synergistic | Antagonistic: Balancing growth-defense trade-offs. frontiersin.orgmdpi.comSynergistic: Induction of trichomes. nih.govoup.com |
| Salicylic Acid | Antagonistic | Negative regulation of GA-mediated growth during defense responses. nih.govtandfonline.comcore.ac.uk |
Integration in Stress Response Signaling
Gibberellins, as a class of phytohormones, are integral to how plants modulate their growth in response to abiotic stresses such as cold, salinity, and osmotic stress. researchgate.netnih.gov Typically, a reduction in the levels and signaling of gibberellins is associated with restricted growth when a plant is exposed to these stressful conditions. researchgate.netnih.gov Conversely, an increase in gibberellin biosynthesis and signaling can trigger growth-related escape mechanisms in response to specific environmental challenges like shading and submergence. nih.govtaylorfrancis.com
The regulation of these stress responses is managed through a complex crosstalk between gibberellins and other key phytohormones, including abscisic acid (ABA), auxin, and ethylene. researchgate.netnih.gov A central hub for this integration is the GA-DELLA signaling module. nih.govtaylorfrancis.com DELLA proteins are repressors of gibberellin signaling, and their stability and activity are influenced by other hormone pathways, allowing for a fine-tuned response to stress.
For example, the gaseous hormone ethylene can inhibit plant growth in a manner that is antagonistic to gibberellins, and this effect is mediated through the action of DELLA proteins. nih.gov However, the nature of the interaction can be context-dependent. In deepwater rice, for instance, submergence leads to an increase in ethylene, which in turn modifies the balance between ABA and gibberellins, resulting in GA-induced stem elongation to escape the high-water conditions. nih.gov
Table 1: Interaction of Gibberellins with Other Phytohormones in Stress Response
| Interacting Phytohormone | Type of Interaction with Gibberellins | Mediating Component | Physiological Outcome in Stress Response |
|---|---|---|---|
| Abscisic Acid (ABA) | Antagonistic | Ratio of GA/ABA | Regulation of seed germination and growth under stress. nih.gov |
| Auxin | Synergistic/Regulatory | Auxin levels can influence GA concentrations. | Modulation of growth and development in response to environmental cues. wikipedia.org |
| Ethylene | Antagonistic/Synergistic (Context-dependent) | DELLA proteins | Inhibition of growth under certain stresses nih.gov; promotion of stem elongation under submergence. nih.gov |
Influence of Other Signaling Molecules (e.g., Nitric Oxide, Hydrogen Peroxide)
Beyond the classical phytohormones, other signaling molecules play a significant role in modulating the gibberellin signaling pathway, including nitric oxide (NO) and hydrogen peroxide (H2O2).
Nitric oxide is a key signaling molecule that has been shown to interact with and regulate gibberellin signaling to help balance plant growth with stress tolerance. mdpi.combiorxiv.orgnih.gov Under conditions of salinity stress, NO can negatively regulate gibberellin signaling, leading to an accumulation of DELLA proteins. mdpi.combiorxiv.org In the model plant Arabidopsis, it has been demonstrated that NO can cause a specific chemical modification (S-nitrosylation) of a DELLA protein known as RGA. This modification prevents the degradation of RGA, leading to reduced growth but an enhanced ability to tolerate salt. biorxiv.org In some cellular processes, such as the vacuolation of aleurone cells during germination, NO is thought to act upstream of gibberellins in the signaling cascade. nih.gov
Hydrogen peroxide, another important signaling molecule, also has a complex interaction with gibberellin biosynthesis and signaling. mdpi.comresearchgate.net The effect of H2O2 can be inhibitory or stimulatory depending on the specific plant process. For example, while H2O2 treatment has been observed to inhibit genes for gibberellin biosynthesis during the formation of adventitious roots in mung bean, it can upregulate these same genes to promote seed germination. mdpi.com Research on sorghum seeds has suggested that an accumulation of H2O2, potentially triggered by zinc, can induce the synthesis of gibberellins and help to overcome thermodormancy. nih.gov However, an excessive accumulation of H2O2 in combination with high levels of gibberellic acid (GA3) has been shown to have a negative impact on seed germinability. researchgate.net
Table 2: Influence of Nitric Oxide and Hydrogen Peroxide on Gibberellin Signaling
| Signaling Molecule | Effect on Gibberellin Pathway | Mechanism of Interaction | Physiological Consequence |
|---|---|---|---|
| Nitric Oxide (NO) | Negative regulation of signaling | S-nitrosylation and stabilization of DELLA proteins. biorxiv.org | Balances growth and enhances tolerance to stresses like salinity. biorxiv.org |
| Hydrogen Peroxide (H2O2) | Context-dependent (inhibitory or stimulatory) | Influences the expression of GA biosynthesis genes. mdpi.com | Can promote germination mdpi.com but may also cause damage at high concentrations. researchgate.net |
Gibberellin A37 in Plant Responses to Environmental Cues and Stress
Abiotic Stress Tolerance and Adaptation Mechanisms
Comprehensive research specifically detailing the role of Gibberellin A37 in abiotic stress tolerance is not available in the reviewed literature. The following subsections are based on the general understanding of gibberellins (B7789140), but specific data for GA37 is lacking.
Cold Stress Response
There is currently no specific information available in the searched scientific literature regarding the direct role of this compound in plant responses to cold stress. General research indicates that levels of bioactive gibberellins can decrease under cold conditions, which is linked to growth suppression and increased tolerance. mdpi.comnih.gov
Salt Stress Mitigation
Specific studies on the role of this compound in mitigating salt stress have not been identified in the available research. Generally, gibberellin signaling is known to be affected by salinity, with reduced GA levels often contributing to growth restriction under salt stress. nih.govmdpi.com
Drought and Osmotic Stress Responses
There is no specific information in the searched literature detailing the function of this compound in drought and osmotic stress responses. The broader class of gibberellins is known to be involved, with reduced levels of bioactive GAs often leading to growth inhibition as an adaptive response to water scarcity. mdpi.commaxapress.comfrontiersin.org
Light and Shading Responses (e.g., Shade Avoidance Syndrome)
Direct research on the specific involvement of this compound in light and shading responses, such as the shade avoidance syndrome, is not present in the available literature. In general, shade avoidance is associated with an increase in the biosynthesis of certain gibberellins to promote stem elongation. frontiersin.orgnih.govresearchgate.net
Biotic Stress Responses and Plant-Microbe Interactions
Specific research detailing the role of this compound in biotic stress responses and plant-microbe interactions is not available in the reviewed scientific literature. The interaction between gibberellins and other hormone pathways, such as those involving jasmonic acid and salicylic (B10762653) acid, is crucial for balancing growth and defense against pathogens, but the specific contribution of GA37 to these interactions has not been elucidated. mdpi.com
Role in Plant Immune Response and Pathogen Interaction
Gibberellic acid (GA) and its signaling components have emerged as significant regulators of plant defense against a range of pathogens. researchgate.net The hormone's influence can lead to either resistance or susceptibility, depending on the pathogen's lifestyle and the specific plant-pathogen interaction. researchgate.netnih.gov This dual role highlights the complex crosstalk between GA signaling and the plant's immune system. researchgate.net
A central mechanism in this process involves the GA-mediated degradation of DELLA proteins, which are nuclear growth repressors that suppress GA signaling. researchgate.netnih.gov The accumulation of DELLA proteins generally restrains growth to prioritize resources for defense mechanisms, while GA-induced degradation of these proteins promotes growth under favorable conditions. frontiersin.org The interaction between GA and DELLA proteins has been shown to result in resistance to biotrophic fungi but susceptibility to necrotrophic ones when GA levels are high. researchgate.net
The interplay between gibberellins and other defense-related hormones, particularly jasmonic acid (JA) and salicylic acid (SA), is crucial. mdpi.comresearchgate.net For instance, GA signaling can suppress JA-mediated defenses. Studies in rice have demonstrated that GA antagonizes JA-induced defense against the root-knot nematode Meloidogyne graminicola, with GA playing a dominant role over JA in determining susceptibility. nih.gov In potato plants, salicylic acid has been shown to perturb the small RNA-gibberellin regulatory network, leading to decreased gibberellin concentrations and enhanced tolerance to Potato virus Y. biorxiv.org This suggests a balancing act where plants must invest energy in either growth or defense, and gibberellins play a key role in tipping this balance. mdpi.com
Gibberellin Production by Endophytic Fungi and Bacteria in Plant Symbiosis/Pathogenesis
A fascinating aspect of plant-microbe interactions is the production of gibberellins by endophytic microorganisms, which live within plant tissues without causing disease symptoms. nih.govmdpi.com These microbes, including various species of fungi and bacteria, can enhance host plant growth, improve nutrient uptake, and increase tolerance to environmental stresses like salinity and drought. nih.govmdpi.comnih.gov
Many endophytic fungi, particularly from the phylum Ascomycota, have been identified as producers of biologically active gibberellins, such as GA1, GA3, GA4, and GA7. semanticscholar.orgnoaa.govnih.govnih.gov The association with these fungi can significantly promote the growth of host plants, even under stressful conditions. nih.govsemanticscholar.orgnoaa.gov Similarly, certain bacteria, including symbiotic and soil-endophytic species like Rhizobium, Azospirillum, and Bacillus, are known to synthesize gibberellins, contributing to plant growth promotion and increased yield. researchgate.netnih.govresearchgate.netwikipedia.org The production of these phytohormones by endophytes is considered a key mechanism for the beneficial effects observed in host plants. nih.gov
Below is a table detailing examples of gibberellin-producing endophytic microorganisms and their observed effects on host plants.
| Microorganism | Type | Host Plant Examples | Observed Effects | References |
| Phoma glomerata | Fungus | Rice, Cucumber | Promotes shoot growth; mitigates salinity and drought stress. | semanticscholar.orgnoaa.govnih.gov |
| Penicillium sp. | Fungus | Rice, Cucumber | Promotes shoot growth; enhances nutrient assimilation under salt stress. | semanticscholar.orgnoaa.govnih.gov |
| Cladosporium sp. | Fungus | Cucumber | Produces various gibberellins (GA1, GA3, GA4, GA7); promotes plant growth. | tandfonline.com |
| Porostereum spadiceum | Fungus | Soybean | Produces multiple types of gibberellins; enhances growth under salt stress. | nih.gov |
| Paecilomyces formosus | Fungus | Cucumber | Increases shoot growth under normal and saline conditions. | nih.gov |
| Bacillus amyloliquefaciens | Bacterium | Rice | Produces gibberellins; promotes height in dwarf rice plants. | wikipedia.org |
| Rhizobium spp. | Bacterium | Legumes | Synthesizes gibberellins; involved in symbiotic plant growth promotion. | researchgate.net |
| Azospirillum spp. | Bacterium | Various | Produces gibberellins; contributes to plant growth and development. | researchgate.net |
Integration of Environmental Signals through Gibberellin Pathway Modulation
The gibberellin signaling pathway is a critical hub for integrating a variety of internal and external signals to orchestrate plant growth and development. biologists.comnih.gov Environmental cues such as light, temperature, and nutrient availability directly influence GA metabolism and the levels of bioactive GAs. nih.govresearchgate.net This regulation allows plants to adapt their growth strategies to prevailing conditions, such as restricting growth during abiotic stress (e.g., cold, salt, or osmotic stress) or promoting growth to escape unfavorable conditions like shading. biologists.com
The core of this integration lies in the regulation of DELLA proteins. researchgate.net Environmental stresses often lead to an accumulation of DELLA proteins, which in turn restrains growth. biologists.com Conversely, signals indicating favorable conditions can promote GA biosynthesis, leading to the degradation of DELLAs and the promotion of growth. frontiersin.org This regulatory network ensures that developmental processes are finely tuned to environmental inputs. biologists.comnih.gov
Nitrate (B79036) Signaling and Gibberellin Biosynthesis
Nitrate is a primary nitrogen source for plants and also acts as a crucial signaling molecule that coordinates gene expression and developmental processes. researchgate.netnih.govmdpi.com A significant connection has been established between nitrate signaling and the gibberellin pathway, allowing plants to adapt their growth in response to nitrogen availability in the soil. nih.govcnrs.fr
The interaction is dose-dependent. For example, in Arabidopsis, low nitrate concentrations (e.g., 1 mM) were found to increase the expression of GA biosynthesis genes (GA20OX1, GA3OX1) and decrease DELLA protein levels, thereby promoting flowering. nih.gov In contrast, higher nitrate levels (e.g., 3 mM) led to the accumulation of DELLA proteins, which then induced downstream transcription factors that repress flowering. nih.govresearchgate.net This demonstrates a sophisticated mechanism where plants integrate information about nutrient status into developmental decisions via the gibberellin pathway.
The table below summarizes key research findings on the interaction between nitrate signaling and the gibberellin pathway.
| Finding | Organism(s) | Key Molecular Players | Outcome | References |
| Nitrate promotes growth by upregulating GA biosynthesis and destabilizing DELLA proteins. | Arabidopsis, Wheat | GA biosynthesis genes, DELLA proteins | Increased cell proliferation, root and shoot growth. | researchgate.netnih.govcnrs.fr |
| Nitrate reduces the abundance of DELLAs by activating GA metabolism gene expression. | Arabidopsis, Wheat | DELLA proteins, GA metabolism genes | Enhanced growth adapted to nitrate availability. | frontiersin.orgnih.gov |
| Low nitrate levels (1 mM) enhance bioactive GA levels and promote flowering. | Arabidopsis | GA20OX1, GA3OX1, DELLA proteins | Reduced DELLA accumulation, promotion of flowering. | nih.gov |
| High nitrate levels (3 mM) promote the accumulation of DELLA proteins. | Arabidopsis | DELLA proteins (RGA), GNC, CGA1/GNL | Repression of flowering time. | nih.govresearchgate.net |
| Growth restraint under nitrate deficiency is partially rescued in mutants lacking all DELLA proteins. | Arabidopsis | global-DELLA mutant | Confirms DELLA-dependent growth restraint under low nitrate. | nih.gov |
Sample Preparation Techniques for Trace Gibberellin Analysis in Complex Matrices
Effective sample preparation is fundamental to overcoming the challenges posed by the low concentrations of gibberellins and the complexity of plant extracts. scirp.orgjifro.ir The goal is to isolate and concentrate the target analytes while removing interfering substances such as pigments, lipids, and other secondary metabolites that can compromise analytical accuracy. scirp.orgnih.gov
The initial step in analyzing GA37 from plant sources is the efficient extraction of the phytohormone from the tissue matrix. The choice of solvent and method is critical for maximizing recovery.
Solvent Systems: Methanol (B129727) is a frequently used solvent for GA extraction, often in aqueous solutions. researchgate.netresearchgate.net For instance, an 80% methanol solution is common. researchgate.netscirp.org Other protocols have utilized mixtures such as methanol/water/formic acid (75:20:5, v/v/v) or acetonitrile (B52724) with formic acid. researchgate.netjaveriana.edu.co Aqueous buffers have also been employed, offering the advantage of producing extracts free of pigments and other alcohol-soluble materials. nih.gov
Extraction Procedure: The process typically begins with the homogenization of the plant material, often after being frozen in liquid nitrogen and ground to a fine powder. javeriana.edu.coresearchgate.net This is followed by extraction with the chosen solvent, sometimes involving shaking at a low temperature (e.g., 4°C) overnight to ensure thorough extraction. researchgate.net Sonication-assisted solvent extraction has also been demonstrated as an effective technique. javeriana.edu.co Following extraction, the mixture is centrifuged, and the supernatant containing the GAs is collected for further purification. nih.gov
Table 1: Comparison of Extraction Solvents for Gibberellin Analysis
| Solvent System | Typical Application/Sample | Reference(s) |
| 80% Methanol (aq) | General plant tissues | researchgate.net, scirp.org |
| Methanol/Water/Formic Acid (75:20:5) | General plant tissues | researchgate.net |
| Acetonitrile/Formic Acid | Maize seeds | javeriana.edu.co |
| Aqueous Buffers | Pea tissue | nih.gov |
Following initial extraction, the crude extract requires significant clean-up and concentration to isolate gibberellins like GA37 from interfering compounds. researchgate.netresearchgate.net Solid Phase Extraction (SPE) is a cornerstone technique for this purpose, valued for its efficiency and versatility. researchgate.netscirp.org
SPE Sorbents: Various SPE cartridges are used, with the choice depending on the specific properties of the gibberellins and the matrix components.
Reversed-Phase C18: C18 cartridges are the most commonly used for pre-concentration and clean-up of GA samples. scirp.org They separate compounds based on hydrophobicity.
Ion-Exchange: Mixed-mode SPE cartridges that combine reversed-phase and ion-exchange properties, such as Oasis MAX (Mixed-Mode Anion Exchange) and MCX (Mixed-Mode Cation Exchange), provide highly selective purification. researchgate.netresearchgate.netresearchgate.net For acidic compounds like gibberellins, an anion exchange mechanism is particularly effective. researchgate.net The Oasis MAX cartridge, which contains a hydrophobic polyvinyl benzyl (B1604629) part and a quaternary amine terminal, has been shown to yield high recoveries (86.2–96.7%) for GAs. researchgate.net
SPE Procedure: A typical SPE protocol involves conditioning the cartridge, loading the sample extract, washing away impurities with a weak solvent, and finally eluting the target GAs with a stronger solvent, such as acidified methanol. researchgate.net A robust procedure for GA purification may involve a two-step SPE process, for example, using an Oasis MCX cartridge followed by an Oasis MAX cartridge, which provides selective enrichment and efficient clean-up from complex plant extracts. researchgate.net
Immunoaffinity Purification: For even greater selectivity, immunoaffinity chromatography can be employed. nih.gov This technique uses immobilized antibodies that are highly specific to gibberellins, allowing for their selective capture and purification from crude extracts. nih.gov
Table 2: Overview of Solid Phase Extraction (SPE) Methods for Gibberellin Purification
| SPE Cartridge Type | Principle of Separation | Common Use in GA Analysis | Reference(s) |
| Reversed-Phase C18 | Hydrophobic Interaction | General sample pre-concentration and clean-up | scirp.org, nih.gov |
| Oasis MAX | Mixed-Mode Anion Exchange and Reversed-Phase | Selective enrichment and purification of acidic GAs | researchgate.net, researchgate.net, researchgate.net |
| Oasis MCX | Mixed-Mode Cation Exchange and Reversed-Phase | Often used in tandem with MAX for comprehensive clean-up | researchgate.net |
| Immunoaffinity Columns | Antigen-Antibody Binding | Highly selective purification of specific GA classes | nih.gov |
Chromatographic Separation Techniques
Chromatography is the definitive step for separating individual gibberellins like GA37 from the purified extract before detection. The choice of technique depends on factors like the volatility of the analyte and the required resolution and sensitivity. researchgate.netnih.gov
Gas chromatography, particularly when coupled with mass spectrometry (GC-MS), has historically been a primary method for GA analysis. researchgate.netnih.gov
Derivatization: Since gibberellins are not naturally volatile, they require chemical derivatization before GC analysis to increase their volatility and thermal stability. researchgate.net This is a crucial step, commonly involving methylation followed by silylation to form methyl ester trimethylsilyl (B98337) (MeTMSi) ethers. nih.gov However, the derivatization process can have drawbacks, such as the formation of byproducts or degradation of the original compounds. researchgate.net
Analysis: The derivatized GAs are separated on a capillary column and detected, most powerfully by a mass spectrometer, which can provide structural information for identification and quantification. nih.govnih.gov GC-MS with selected ion monitoring (SIM) is a highly sensitive and specific technique for quantifying known GAs. nih.gov
High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of gibberellins, as it can separate these non-volatile compounds in their native form without the need for derivatization. scirp.orgcreative-proteomics.comresearchgate.net
Stationary and Mobile Phases: Reversed-phase columns, such as C18, are the most common stationary phases for GA separation. scirp.orgjaveriana.edu.coresearchgate.net Separation is achieved by eluting the sample with a mobile phase, which is typically a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous component, often acidified with formic or acetic acid to ensure the acidic gibberellins are in their protonated form for better retention. javeriana.edu.coresearchgate.netunica.it Elution can be performed in an isocratic (constant mobile phase composition) or gradient (changing composition) mode. scirp.orgnih.gov
Detection: While GAs lack a strong chromophore, they can be detected by UV detectors at low wavelengths, such as 204-208 nm. researchgate.netkku.ac.th However, for enhanced sensitivity and specificity, HPLC is most effectively coupled with mass spectrometry (LC-MS/MS). researchgate.netcreative-proteomics.com
GA37 Separation: Research has demonstrated the separation of GA37 using reversed-phase HPLC. In one study using a Bondapak C18 column and a gradient of methanol in acidified water, GA37 eluted in the 20-21 minute fraction, demonstrating the technique's ability to resolve individual GAs. researchgate.net
Table 3: Example HPLC Parameters for Gibberellin Separation
| Parameter | Condition | Reference(s) |
| Column | Reversed-Phase C18 | scirp.org, researchgate.net, javeriana.edu.co |
| Mobile Phase | Acetonitrile/Water/Acid (e.g., formic acid) | javeriana.edu.co, unica.it |
| Detection | UV (204-208 nm) or Mass Spectrometry (MS) | researchgate.net, creative-proteomics.com, kku.ac.th |
| Elution Mode | Isocratic or Gradient | nih.gov, scirp.org |
Ultra-High Performance Liquid Chromatography (UPLC) represents a significant advancement over conventional HPLC, offering higher resolution, greater sensitivity, and much faster analysis times. creative-proteomics.comub.edu This is achieved by using columns packed with smaller particles (<2 µm), which requires instrumentation capable of handling much higher pressures.
Advantages for GA Analysis: For complex mixtures of structurally similar gibberellins, the high-resolution power of UPLC is a major advantage. researchgate.net A rapid baseline chromatographic separation of 20 non-derivatized GAs has been achieved using a UPLC system. researchgate.net The increased sensitivity is crucial for detecting the very low concentrations of GAs found in plant tissues. creative-proteomics.com
UPLC-MS/MS: The coupling of UPLC with tandem mass spectrometry (UPLC-MS/MS) is the current state-of-the-art for the quantitative analysis of phytohormones. researchgate.netcreative-proteomics.com Operating in the multiple reaction monitoring (MRM) mode, this setup provides a robust, highly selective, and sensitive tool for the precise quantitation of GAs like GA37 in various samples. researchgate.netcreative-proteomics.com This method allows for the simultaneous detection of multiple gibberellins in a single, rapid run. creative-proteomics.com
Mass Spectrometry-Based Detection and Quantification of this compound
Mass spectrometry (MS) has become an indispensable tool in the analysis of gibberellins (GAs), including this compound (GA37), due to its high sensitivity and selectivity. This technique allows for the identification and quantification of GAs at the trace levels typically found in plant tissues (nanogram per gram of fresh weight or even lower). rsc.org When coupled with chromatographic separation methods, MS provides a powerful platform for detailed analysis.
Gas Chromatography-Mass Spectrometry (GC-MS)
Gas chromatography-mass spectrometry (GC-MS) is a classic and robust method for the analysis of gibberellins. nih.gov For GC-MS analysis, GAs, which are non-volatile, must first be derivatized to increase their volatility and thermal stability. rsc.org A common derivatization procedure involves the methylation of the carboxyl group followed by trimethylsilylation of the hydroxyl groups. researchgate.net
The analysis of the methyl ester trimethylsilyl (MeTMS) ether of GA37 by GC-MS provides a characteristic mass spectrum that can be used for its identification. agrikaido.com The mass spectrum of the MeTMS ether of GA37 exhibits a molecular ion peak (M+) and a series of fragment ions that are indicative of its structure. agrikaido.com The fragmentation pattern of derivatized gibberellins in GC-MS is often complex but highly specific, allowing for confident identification when compared to authentic standards or spectral libraries. researchgate.net The Kovats retention index (RI) is another important parameter used in conjunction with the mass spectrum for the identification of GAs in complex mixtures. researchgate.net
Table 1: GC-MS Data for this compound Derivative
| Derivative | Molecular Weight | Key Mass Spectral Fragments (m/z) | Kovats Retention Index (RI) |
| Methyl ester TMS ether | 432.2322 | Data not available in cited sources | Endogenous GA37 has been identified with a specific RI in studies. researchgate.net |
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Liquid chromatography-mass spectrometry (LC-MS), and particularly its tandem mass spectrometry configuration (LC-MS/MS), has become the preferred method for the quantitative analysis of gibberellins in recent years. researchgate.net This is largely due to its high sensitivity, selectivity, and the ability to analyze underivatized GAs, which simplifies sample preparation. researchgate.net
In LC-MS/MS analysis, the gibberellins are first separated by high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) and then introduced into the mass spectrometer. researchgate.netcreative-proteomics.com Electrospray ionization (ESI) is a commonly used ionization technique for GAs, which are typically analyzed in the negative ion mode, forming [M-H]⁻ ions. researchgate.net
Tandem Mass Spectrometry (MS/MS) for Enhanced Sensitivity
Tandem mass spectrometry (MS/MS) significantly enhances the sensitivity and selectivity of gibberellin analysis. creative-proteomics.com This technique involves the selection of a specific precursor ion (e.g., the [M-H]⁻ ion of GA37) in the first mass analyzer, which is then fragmented by collision-induced dissociation (CID). The resulting product ions are then analyzed in a second mass analyzer. This process, known as multiple reaction monitoring (MRM), allows for the highly specific detection and quantification of the target analyte even in complex biological matrices. researchgate.netnih.gov
For the analysis of gibberellins, specific precursor-to-product ion transitions are monitored. While the general fragmentation patterns for gibberellins are understood, the specific MRM transitions for this compound are not explicitly detailed in the provided search results. However, the principles of the technique would involve selecting the deprotonated molecular ion of GA37 as the precursor and monitoring one or more of its characteristic fragment ions.
Table 2: General Parameters for LC-MS/MS Analysis of Gibberellins
| Parameter | Description |
| Chromatography | Reversed-phase HPLC or UPLC |
| Ionization | Electrospray Ionization (ESI), typically in negative mode |
| MS Mode | Tandem Mass Spectrometry (MS/MS) |
| Quantification | Multiple Reaction Monitoring (MRM) |
Other Analytical Approaches in Research Contexts (e.g., Capillary Electrophoresis)
Capillary electrophoresis (CE) is another powerful separation technique that can be coupled with mass spectrometry (CE-MS) for the analysis of plant hormones, including gibberellins. researchgate.netnih.gov CE offers high separation efficiency, short analysis times, and low sample and reagent consumption. researchgate.net For the analysis of gibberellins, which are acidic, the separation is often carried out in a coated capillary to reverse the electroosmotic flow. nih.gov
While CE-MS methods have been developed for the simultaneous analysis of several gibberellins, specific applications detailing the separation and detection of this compound are not prominent in the available literature. nih.gov However, the general methodology, which involves optimizing the background electrolyte, pH, and separation voltage, would be applicable to the analysis of GA37. nih.gov
Application of Stable Isotope Labeling in Gibberellin Research
The use of stable isotope-labeled internal standards is the gold standard for the accurate quantification of plant hormones, including gibberellins. nih.govmdpi.com In this approach, a known amount of a stable isotope-labeled analog of the target analyte (e.g., deuterated GA37) is added to the sample at the beginning of the extraction process. nih.gov This internal standard experiences the same losses as the endogenous analyte during sample preparation and analysis.
The quantification is then performed by measuring the ratio of the signal from the endogenous analyte to that of the stable isotope-labeled internal standard using mass spectrometry. mdpi.com This method, known as isotope dilution mass spectrometry, corrects for variations in extraction efficiency and matrix effects, leading to highly accurate and precise quantification. mdpi.com While the synthesis of a deuterated standard for every gibberellin can be challenging, this method remains the most reliable for quantitative studies. nih.gov The partial synthesis of this compound has been described, which is a prerequisite for the synthesis of its labeled counterpart. rsc.orgrsc.org
Conclusion
Gibberellin A37, while not a major bioactive hormone itself, is a vital component of the intricate gibberellin metabolic network. Its study illuminates the complex processes that govern plant growth and development. From its historical discovery to its role in modern agricultural biotechnology, the ongoing research into GA37 and its related compounds continues to deepen our understanding of the sophisticated chemical language of plants. This knowledge is fundamental for developing innovative strategies to enhance crop productivity and ensure food security in a changing world.
Emerging Research Areas and Future Perspectives for Gibberellin A37 Studies
Advanced Genetic and Genomic Approaches in Gibberellin Research
Modern genetic and multi-omics approaches are revolutionizing our understanding of GA metabolism and signaling pathways. nih.govnih.gov These tools allow for a comprehensive analysis of the genes, proteins, and metabolites involved, providing a holistic view of how GA networks are regulated and function. The application of these techniques to the GA37 pathway represents a significant frontier in plant hormone research.
Mutational analysis has been fundamental to dissecting the GA pathway, with studies of dwarf and slender mutants leading to the identification of key biosynthetic enzymes and signaling components. nih.gov The advent of targeted gene editing technologies, particularly CRISPR/Cas9, has exponentially increased the precision and efficiency of this approach. uga.edunih.gov CRISPR/Cas9 allows for the creation of specific knockouts, insertions, or deletions in genes of interest, enabling researchers to study their function with unprecedented accuracy. nih.govfrontiersin.org
In the context of gibberellin research, CRISPR/Cas9 has been used to modify genes encoding enzymes like GA 20-oxidase (GA20ox) and GA 2-oxidase (GA2ox), which are critical for determining the levels of bioactive GAs. mdpi.comwipo.int By precisely altering these genes, scientists can manipulate the endogenous GA pool and observe the resulting effects on plant phenotype. mdpi.com
For GA37, these tools offer a clear path forward. Targeted gene editing could be used to:
Identify and validate enzymes responsible for the synthesis and catabolism of GA37. By knocking out candidate genes, researchers can determine their precise role in the GA37 metabolic pathway.
Create mutant lines with altered GA37 levels. This would allow for a detailed investigation of the specific physiological roles of GA37, distinguishing its functions from those of other gibberellins (B7789140).
Introduce precise modifications to signaling components to probe their interaction with GA37.
Table 1: Potential CRISPR/Cas9 Targets for Investigating GA37 Function
| Gene Target Category | Example of General GA Gene | Objective for GA37 Research | Potential Phenotypic Analysis |
|---|---|---|---|
| Biosynthesis Enzymes | GA20ox, GA3ox | Identify and confirm the specific oxidases that produce GA37. | Changes in plant height, flowering time, seed germination. |
| Catabolism Enzymes | GA2ox | Identify the enzyme(s) responsible for the deactivation of GA37. | Accumulation of GA37, altered growth patterns. |
| Signaling Receptors | GID1 | Determine if GA37 interacts with known GA receptors and with what affinity. | Altered sensitivity to applied GA37, changes in DELLA protein degradation. |
| Transcription Factors | DELLA proteins | Investigate how GA37 influences the degradation of DELLA repressors. | Dwarfism or excessive growth, altered gene expression profiles. |
This table is illustrative, based on established targets in the general gibberellin pathway, and outlines a research strategy for GA37.
Multi-omics technologies provide a system-level view of the molecular changes occurring in response to hormonal signals.
Transcriptomics , often using RNA-sequencing, reveals how gibberellins alter the expression of thousands of genes. frontiersin.orgnih.govnih.gov Studies have shown that applying GA3 can lead to significant up- and down-regulation of genes involved not only in the GA pathway itself but also in other hormone signaling pathways and developmental processes. frontiersin.orgmdpi.com
Proteomics analyzes the entire protein complement of a cell or tissue, identifying changes in protein abundance and post-translational modifications that occur downstream of GA signaling. nih.gov
Metabolomics profiles the complete set of small-molecule metabolites, providing a direct readout of the biochemical state of the plant, including the levels of all gibberellin intermediates. hmdb.ca
A concerted multi-omics approach will be critical to fully understanding the GA37 pathway. By comparing wild-type plants with mutants that have altered GA37 levels, researchers could identify genes, proteins, and metabolites specifically associated with GA37 action. This could reveal novel downstream targets and crosstalk with other signaling pathways, providing a comprehensive picture of GA37's role in plant physiology.
Recent advances allow for genomic analyses at the level of individual cells. nih.gov Single-cell RNA sequencing (scRNA-seq) can reveal cell-type-specific gene expression patterns that are masked in bulk tissue analyses. This is particularly important for understanding hormone action, as GAs can have different effects in different cell types within the same organ. Applying scRNA-seq to study the response to GA37 could pinpoint the specific cells that perceive and respond to this hormone, providing a high-resolution map of its activity within plant tissues. nih.gov
Spatiotemporal Dynamics of Gibberellin A37 Action
Understanding where and when a hormone is active is crucial to understanding its function. nih.gov The distribution and concentration of gibberellins are highly dynamic and are precisely regulated in both space and time to coordinate developmental processes. nih.gov
Genetically encoded fluorescent biosensors are powerful tools for visualizing hormone distribution in living plants with high spatiotemporal resolution. nih.gov For gibberellins, biosensors have been developed that report on GA signaling activity by monitoring the degradation of DELLA proteins. researchgate.netresearchgate.net For example, the GPS1 biosensor revealed surprising diversity in GA distribution, showing gradients in rapidly elongating tissues like roots and hypocotyls. nih.govresearchgate.net These tools allow for the real-time, in vivo monitoring of changes in GA levels and perception. nih.govmit.edu
While current biosensors are engineered to respond to major bioactive GAs, the development of a biosensor with specific or preferential sensitivity to GA37 would be a major breakthrough. researchgate.net Such a tool would allow researchers to:
Map the precise location of GA37 accumulation in different tissues and organs.
Observe the dynamics of GA37 levels in response to developmental and environmental cues.
Correlate the presence of GA37 with specific cellular behaviors like division and expansion.
Table 2: Characteristics of Modern Hormone Biosensors Applicable to GA37 Research
| Sensor Type | Mechanism | Information Provided | Potential Application for GA37 |
|---|---|---|---|
| Degradation-Based | Fusing a DELLA protein to a fluorescent reporter; GA perception leads to DELLA degradation and loss of fluorescence. researchgate.netresearchgate.net | Cellular GA signaling activity. | Engineering a DELLA-based sensor to specifically monitor the signaling output initiated by GA37. |
| FRET-Based | A sensor protein changes conformation upon binding the hormone, altering the Förster Resonance Energy Transfer between two fluorescent proteins. nih.gov | Direct measurement of hormone concentration. | Developing a FRET sensor with a binding domain specific to the molecular structure of GA37 for direct visualization. |
| Transcriptional Reporters | Fusing a GA-responsive gene promoter to a reporter gene like GUS or a fluorescent protein. researchgate.net | Location and intensity of GA-induced gene expression. | Identifying a gene promoter that is uniquely or preferentially activated by GA37 to create a specific reporter line. |
Complementary to observing hormone distribution is the ability to manipulate it in a targeted manner. By expressing GA biosynthesis or catabolism enzymes under the control of tissue-specific promoters, researchers can increase or decrease GA levels in specific cells or tissues. nih.govresearchgate.net For instance, overexpressing a GA-inactivating enzyme (like AtGA2ox) in the endodermis can help determine if that tissue is a primary site of GA synthesis for root growth. researchgate.netuni-koeln.de
This approach is directly applicable to studying GA37. By identifying the specific enzymes for GA37 metabolism, researchers could:
Deplete GA37 in specific tissues (e.g., leaves, shoot apical meristem, roots) to assess the tissue-autonomous roles of the hormone. uni-koeln.de
Increase GA37 levels in a GA-deficient mutant background in a tissue-specific manner to determine where GA37 is required to restore normal development. researchgate.net
Role of this compound in Non-Canonical Pathways or Novel Interactions
While the canonical gibberellin (GA) signaling pathway involving GID1 receptors and DELLA protein degradation is well-established, emerging research indicates that GAs intersect with other hormonal and signaling pathways in complex ways. These "non-canonical" interactions are crucial for integrating environmental cues and developmental programs. The specific role of this compound (GA37) within these networks is an active area of investigation, though much of the current understanding is inferred from studies on more abundant, bioactive GAs.
Gibberellins are known to engage in extensive crosstalk with other phytohormones, including auxin, abscisic acid (ABA), and brassinosteroids. nih.govoup.com For instance, GAs can influence lateral root formation by modulating auxin transport and signaling. nih.gov Studies in poplar have shown that GAs negatively affect lateral root initiation, and this regulation is intertwined with auxin and ABA pathways. nih.gov Similarly, interactions between GA and brassinosteroid signaling pathways have been shown to co-regulate plant architecture in rice. oup.com
The precise contribution of GA37 to these interactions is not yet fully elucidated. As a precursor in the GA biosynthetic pathway, the concentration of GA37 could influence the production of downstream bioactive GAs, thereby indirectly affecting these non-canonical pathways. However, a more direct signaling role for GA37, perhaps through binding to novel receptors or interacting with different signaling components, cannot be ruled out and represents a key area for future research. Identifying proteins that may interact with GA37, distinct from the known GID1 receptors, would be a significant step toward understanding its potential unique functions in plant signaling.
Biotechnological Applications of Gibberellin Research in Plant Science
Research into the gibberellin metabolic and signaling pathways has provided powerful tools for both fundamental scientific inquiry and agricultural biotechnology. While direct applications of GA37 are not yet established, the broader field of gibberellin research offers a framework for how it might be utilized in the future.
Development of Growth Regulator-Insensitive Mutants as Research Models
One of the most significant advances in understanding gibberellin signaling has come from the development and characterization of GA-insensitive mutants. biologists.com These mutants, which display a dwarf phenotype even when treated with external GAs, have been instrumental in identifying key components of the signaling pathway. biologists.comoup.com
Classic examples include the GAI (GA-INSENSITIVE) mutant in Arabidopsis, the Rht (Reduced height) mutants in wheat, and the d1 (dwarf1) mutant in rice. biologists.compnas.org These mutations often occur in genes encoding DELLA proteins, which are central repressors of GA signaling. biologists.com For example, the wheat Rht-B1b and Rht-D1b alleles encode mutant DELLA proteins that resist GA-induced degradation, leading to a semi-dwarf, GA-insensitive phenotype. biologists.com Similarly, mutations in the GA receptor gene, GID1 (GIBBERELLIN INSENSITIVE DWARF1), also result in GA insensitivity. biologists.comh1.co
| Mutant Gene | Organism | Protein Function | Phenotype |
| gai | Arabidopsis thaliana | Repressor of GA response (DELLA protein) | GA-insensitive dwarfism |
| Rht-1 | Wheat (Triticum aestivum) | Repressor of GA response (DELLA protein) | Semi-dominant, GA-insensitive dwarfism |
| gid1 | Rice (Oryza sativa) | Soluble nuclear GA receptor | GA-insensitive dwarfism |
| d1 | Rice (Oryza sativa) | α-subunit of a heterotrimeric G protein | GA-insensitive dwarfism |
Understanding and Modulating Plant Architecture for Basic Scientific Inquiry
Control over plant architecture—including height, leaf angle, and branching—is a primary goal in both basic plant science and crop improvement. nih.gov Manipulating the gibberellin pathway has proven to be a highly effective strategy for achieving this. By altering the expression of genes involved in GA biosynthesis or signaling, researchers can create plants with desired architectural traits. nih.gov
Unanswered Questions and Future Directions in this compound Biology
Despite decades of research into gibberellins, significant questions remain, particularly concerning the specific roles of the numerous intermediate compounds in the metabolic pathway, such as this compound. The field is poised to move beyond a focus solely on the major bioactive GAs to unravel the functions of the entire gibberellin family.
Key unanswered questions regarding GA37 include:
Biological Activity: Does GA37 possess any intrinsic biological activity, or does it function solely as a precursor to other GAs? Its activity may be context-dependent, appearing only in specific tissues, at certain developmental stages, or under particular environmental conditions.
Metabolic Regulation: Which specific enzymes are the primary regulators of GA37 synthesis and catabolism in different plant organs? Understanding how the levels of GA37 are controlled is crucial to understanding its potential role.
Transport and Localization: Is GA37 transported within the plant? If so, is it part of a long-distance signaling mechanism, or does it act locally within the cells where it is synthesized?
Novel Interactions: Does GA37 interact with any proteins other than the canonical GID1 receptors? The existence of a unique receptor or interacting partner could point to a novel signaling pathway.
Future research will likely employ a combination of advanced analytical chemistry, genetics, and molecular biology to address these questions.
| Research Area | Future Direction | Objective |
| Metabolomics | High-resolution mass spectrometry and spatial profiling | To precisely quantify GA37 levels in different cell types and tissues to correlate its presence with specific developmental events. |
| Genetics | CRISPR/Cas9-mediated genome editing | To create specific mutants that accumulate or are deficient in GA37, allowing for a direct assessment of its functional role. |
| Biochemistry | Protein-ligand interaction studies and yeast two-hybrid screens | To identify novel GA37-binding proteins or receptors that could mediate non-canonical signaling. |
| Cell Biology | Development of fluorescent biosensors | To visualize the subcellular localization and dynamics of GA37 in real-time within living cells. |
By pursuing these avenues of research, scientists can build a more complete picture of the complex regulatory network governed by gibberellins and clarify the specific contributions of this compound to plant life.
Q & A
Q. Methodological Approach :
- Chromatographic separation (e.g., HPLC or GC-MS) coupled with high-resolution mass spectrometry (HRMS) is critical for differentiating GA37 from analogs. GA37 lacks the 3β-hydroxyl group present in GA36, which alters retention times and fragmentation patterns .
- Nuclear Magnetic Resonance (NMR) spectroscopy identifies structural nuances: GA37’s δ-lactone structure (vs. GA36’s γ-lactone) and its C-10 methyl configuration can be resolved via H and C NMR .
- Chemical derivatization (e.g., methylation or silylation) enhances chromatographic resolution and spectral clarity for low-abundance gibberellins .
What experimental strategies are recommended to resolve contradictions in GA37 bioactivity data across plant species?
Q. Advanced Research Considerations :
- Dose-response assays : Standardize GA37 concentrations (e.g., 10–10 M) across species, as bioactivity thresholds vary. For example, GA37 promotes elongation in Arabidopsis hypocotyls but may inhibit growth in Phaseolus vulgaris at higher doses .
- Genetic mutants : Use GA-deficient or GA-insensitive mutants (e.g., ga1-3 in Arabidopsis) to isolate GA37-specific effects from endogenous gibberellin interference .
- Transcriptomic profiling : Compare GA-responsive gene expression (e.g., GID1 receptors, DELLA repressors) to identify species-specific signaling pathways .
How can GA37 biosynthesis pathways be validated in non-model fungal or plant systems?
Q. Methodology for Pathway Elucidation :
- Isotopic labeling : Feed C-labeled precursors (e.g., mevalonate or ent-kaurene) to fungal cultures (Gibberella fujikuroi) or plant tissues, then track incorporation into GA37 via LC-MS/MS .
- Enzyme assays : Purify candidate cytochrome P450 monooxygenases (e.g., CYP714D1) and test their activity in converting GA36 to GA37 in vitro .
- Knockout mutants : Use CRISPR/Cas9 to disrupt putative biosynthetic genes and quantify GA37 depletion via targeted metabolomics .
What are the best practices for quantifying GA37 in complex biological matrices with high sensitivity?
Q. Technical Recommendations :
- Sample preparation : Acidic extraction (pH 2.5–3.0) followed by solid-phase extraction (SPE) using C18 columns reduces matrix interference .
- Internal standards : Use deuterated GA37 (e.g., [D2]-GA37) as an internal standard to correct for ion suppression/enhancement in MS .
- Instrumentation : Employ ultra-high-performance liquid chromatography (UHPLC) paired with tandem MS (MRM mode) for detection limits ≤1 pg/mg fresh weight .
How does GA37’s lack of a 3β-hydroxyl group impact its receptor binding affinity compared to bioactive gibberellins like GA3?
Q. Structural and Functional Insights :
- Molecular docking : Simulate GA37-GID1 (gibberellin receptor) interactions using X-ray crystallography data. The absence of 3β-OH reduces hydrogen bonding with GID1’s Tyr-31 residue, explaining lower bioactivity in some systems .
- Competitive binding assays : Compare GA37’s displacement of fluorescently labeled GA4 in recombinant GID1 proteins .
What are the challenges in synthesizing GA37 analogs for structure-activity relationship (SAR) studies?
Q. Synthetic Chemistry Considerations :
- Regioselective oxidation : GA37’s δ-lactone requires precise oxidation of GA36’s γ-lactone, often using chiral catalysts (e.g., Sharpless epoxidation) to retain stereochemical integrity .
- Protecting groups : Temporarily shield hydroxyl groups during synthesis to prevent unwanted side reactions (e.g., acetylation of C-2β-OH) .
How can researchers address discrepancies in GA37’s reported stability under varying pH and temperature conditions?
Q. Experimental Design for Stability Studies :
- Accelerated degradation assays : Incubate GA37 in buffers (pH 4–9) at 25°C and 37°C, then quantify degradation products (e.g., GA37-catabolite) via LC-MS .
- Light exposure tests : Use amber vials and controlled UV light to assess photolytic degradation kinetics .
What methodologies confirm GA37’s role in cross-kingdom signaling between fungi and plants?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
